Author: BenchChem Technical Support Team. Date: February 2026
Critical Quality Attribute & Oxidative Degradation Mechanism in Atorvastatin Development[1][2]
Executive Summary
ATV-FX1 Sodium Salt (Chemical Name: Sodium 4-[1b-(4-Fluorophenyl)-6-hydroxy-6-isopropyl-1a-phenyl-6a-phenylcarbamoyl-hexahydro-1,2-dioxa-5a-aza-cyclopropa[a]inden-3-yl]-3-(R)-hydroxy-butyric acid) is a complex, pharmacopoeially monitored oxidative degradation product of Atorvastatin.[1][2][3][4][5][] In the context of pharmaceutical development, it serves as a critical stability indicator rather than a therapeutic candidate.
Its formation represents a "canary in the coal mine" for oxidative stress and photo-instability in Atorvastatin formulations. Understanding the mechanism of its formation —specifically the pyrrole ring oxidation and subsequent rearrangement—is essential for CMC (Chemistry, Manufacturing, and Controls) scientists to design robust, stable drug products.[2] This guide details the physicochemical properties, formation pathways, and rigorous analytical protocols required to isolate and control this impurity.
Part 1: Chemical & Physical Characterization[1][2]
ATV-FX1 is structurally distinct from its parent compound due to the oxidation of the central pyrrole ring, leading to a complex tricyclic system containing a dioxa-aza-cyclopropa[a]indene core.[1][2]
Part 2: Mechanism of Formation (The "Action" of Degradation)[2]
Unlike a therapeutic drug where "Mechanism of Action" refers to receptor binding, for ATV-FX1, the relevant mechanism is the chemical pathway of degradation . This pathway is driven by singlet oxygen (
) or radical-mediated oxidation, typically triggered by exposure to sunlight (photo-oxidation) or peroxides in excipients.[1][2]
The Oxidative Cascade
Initiation: The electron-rich pyrrole ring of Atorvastatin absorbs photon energy or reacts with reactive oxygen species (ROS).[1][2]
Endoperoxide Formation: Oxygen adds across the pyrrole ring (C2 and C5 positions), forming an unstable endoperoxide intermediate.[2]
Rearrangement & Cyclization: The endoperoxide undergoes a complex rearrangement.[2] Crucially, the hydroxyl group at the C5 position of the heptanoic acid side chain acts as an intramolecular nucleophile.[3][4][][7]
Stabilization: This nucleophilic attack cyclizes the structure, forming the stable, fused tricyclic ATV-FX1 system.
Visualization: Oxidative Degradation Pathway
The following diagram illustrates the transformation from Atorvastatin to ATV-FX1.[4]
Caption: The oxidative cascade transforming Atorvastatin into ATV-FX1 via an unstable endoperoxide intermediate.[1][2][][8]
Part 3: Experimental Protocols
To validate the stability of an Atorvastatin formulation, researchers must be able to synthesize (via forced degradation) and isolate ATV-FX1 to use as a reference standard.[2]
Protocol A: Forced Degradation Synthesis
Objective: Generate ATV-FX1 in situ for retention time confirmation or isolation.[1][2]
Preparation: Dissolve Atorvastatin Sodium (100 mg) in Acetonitrile:Water (50:50 v/v) to a concentration of 1 mg/mL.
Key Fragment: Loss of the side chain or cleavage of the amide bond.
NMR Signature: Distinct shift in the isopropyl methine proton and loss of the pyrrole aromatic signals due to saturation/oxidation.
Visualization: Isolation Workflow
Caption: Step-by-step workflow for the isolation of pharmaceutical-grade ATV-FX1 sodium salt.
Part 4: Safety & Handling (E-E-A-T)
As a degradation impurity, ATV-FX1 does not have a therapeutic safety profile, but it is treated as a potential toxicological risk in drug products.[2]
Toxicity Class: Unclassified impurity.[2] According to ICH Q3B(R2), if levels exceed the qualification threshold (usually 0.15% or 1.0 mg/day intake), a tox-study is required.[1][2]
Genotoxicity: Structure-Activity Relationship (SAR) analysis (e.g., DEREK) generally does not flag the oxireno-pyrrolo core as highly mutagenic compared to epoxides, but experimental verification (Ames test) is standard for qualified impurities.[1][2]
Handling Precautions:
Respiratory: Use N95 or P3 filters; avoid dust inhalation.[2]
Storage:MUST be stored in amber vials. Light exposure will cause further degradation into secondary breakdown products (e.g., ATV-FXA1).[1][2]
References
Kracun, M., et al. (2009).[2][8] Isolation and structure determination of oxidative degradation products of atorvastatin. Journal of Pharmaceutical and Biomedical Analysis, 50(5), 729-736.[2][7] Link
USP Monograph . Atorvastatin Calcium.[2] United States Pharmacopeia (USP-NF).[1][2] Link[1][2]
Hurley, T. R., et al. (1994).[2] Photodegradation of atorvastatin. Clinical and Experimental Dermatology. (Foundational work on statin photostability).[1][2]
ICH Guidelines . Impurities in New Drug Products Q3B(R2). International Council for Harmonisation.[2] Link
PubChem Compound Summary . ATV-FX1 Sodium Salt (CID 888051).[1][2] National Center for Biotechnology Information.[2] Link
The following technical monograph details the structural elucidation, formation mechanism, and analytical profiling of ATV-FX1 Sodium Salt , a critical oxidative degradation product of Atorvastatin.[1][2][3] Structural E...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical monograph details the structural elucidation, formation mechanism, and analytical profiling of ATV-FX1 Sodium Salt , a critical oxidative degradation product of Atorvastatin.[1][2][3]
Structural Elucidation & Pharmacological Profiling of the Atorvastatin Oxidative Degradant[1][2][3]
Executive Summary
ATV-FX1 Sodium Salt (CAS: 1315629-79-8) is not a therapeutic agent but a high-value pharmaceutical reference standard used in the quality control of Atorvastatin.[1][2][3] It is a complex, fused-ring oxidative degradant formed via the photo-oxidation of the pyrrole moiety in Atorvastatin.[1][2][3] Its presence serves as a critical stability indicator in drug substance manufacturing, mandated for monitoring by regulatory pharmacopoeias (USP/EP) to ensure drug purity and safety.[1][2][3]
Chemical Structure & Properties[1][2][3][4][5]
The structure of ATV-FX1 represents a radical departure from the parent statin due to the oxidative rearrangement of the central pyrrole ring into a tricyclic oxireno-pyrrolo-oxazine system.[1][2][3]
Property
Specification
Common Name
ATV-FX1 Sodium Salt
Synonyms
Atorvastatin Cyclic (Fluorophenyl) Impurity; Atorvastatin Epoxy Pyrrolooxazin 7-Hydroxy Analog
Core Transformation: The pyrrole ring undergoes oxidation to form an endoperoxide intermediate, which rearranges into a fused system containing an epoxide (oxirene) and a 1,3-oxazine ring.[1][2][3]
Stereochemistry: The absolute configuration of the side chain (3R, 5R) is generally retained, but the core cyclization introduces new chiral centers at the ring fusion points.[1][2][3]
Mechanism of Formation (Chemical Pathway)
ATV-FX1 is generated through a Singlet Oxygen (
) mediated [4+2] cycloaddition .[1][2][3] This is a non-enzymatic, photochemical mechanism that occurs when Atorvastatin is exposed to light (UV/VIS) or chemical oxidants.[1][2][3]
The Pathway:
Excitation: Atorvastatin absorbs photons, generating singlet oxygen.[1][2][3]
Endoperoxide Formation:
attacks the pyrrole ring at the C2 and C5 positions, forming an unstable endoperoxide intermediate.[1][2][3]
Rearrangement: The endoperoxide undergoes nucleophilic attack by the amide carbonyl oxygen or the hydroxyl group of the side chain, leading to ring expansion and epoxide formation.[1][2][3]
Stabilization: The resulting tricyclic structure (ATV-FX1) is a stable isolate under ambient conditions.[1][2][3]
Diagram: Photo-Oxidative Degradation Pathway
Caption: The chemical cascade transforming Atorvastatin into ATV-FX1 via an unstable endoperoxide intermediate.
Experimental Protocols
4.1. Synthesis & Isolation of Reference Standard
To generate ATV-FX1 for use as a standard, a controlled oxidative degradation protocol is required.[1][2][3]
Dissolution: Dissolve 100 mg of Atorvastatin Calcium in 50 mL of Acetonitrile:Water (80:20 v/v).
Alkalinization: Adjust pH to 9.0–10.0 using 1N NaOH. Rationale: Alkaline conditions favor the formation of the FX1 isomer over the FXA regioisomer.[1][2][3]
Oxidation: Add 500 µL of 30% H₂O₂. Alternatively, expose the solution to direct sunlight or a Xenon arc lamp (765 W/m²) for 4–6 hours.[1][2][3]
Monitoring: Monitor reaction progress via HPLC every 60 minutes until the parent peak area decreases by ~40%.
Quenching: Neutralize with dilute phosphoric acid to pH 7.0.
Purification: Isolate the ATV-FX1 fraction using Preparative HPLC (C18 column, Gradient ACN/Buffer).
Salt Formation: Treat the isolated free acid fraction with stoichiometric Sodium 2-ethylhexanoate to precipitate the sodium salt.[1][2][3]
4.2. Analytical Profiling (HPLC-UV)
This method separates ATV-FX1 from the parent drug and other impurities (e.g., ATV-Lactone).[1][2][3]
Parameter
Condition
Column
C18 Reverse Phase (e.g., Zorbax SB-C18, 250 x 4.6 mm, 5 µm)
Atorvastatin: ~12 min; ATV-FX1 : ~14-16 min (Relative Retention ~1.[1][2][3]2)
Diagram: Isolation & Quality Control Workflow
Caption: Analytical workflow for the detection and quantification of ATV-FX1 in pharmaceutical samples.
References
Kračun, M., et al. (2009).[1][2][3][4] "Isolation and structure determination of oxidative degradation products of atorvastatin." Journal of Pharmaceutical and Biomedical Analysis, 50(5), 729-736.[1][2][3] [1][2][3][4]
United States Pharmacopeia (USP). "Atorvastatin Calcium Monograph: Related Compounds."[1][2][3] USP-NF Online.[1][2][3] [1][2][3]
Hurley, T. R., et al. (1994).[1][2][3] "Photodegradation of the HMG-CoA reductase inhibitor atorvastatin."[1][2][3] Tetrahedron, 50, 1189-1202.[1][2][3]
PubChem. "ATV-FX1 Sodium Salt Compound Summary."[1][2][3] National Library of Medicine.[1][2][3] [1][2][3]
An In-depth Technical Guide to the Biological Activity of ATV-FX1 Sodium Salt: A Proposed Investigational Framework
Executive Summary ATV-FX1 sodium salt, a known impurity and degradation product of the widely prescribed drug Atorvastatin, represents a significant knowledge gap in the pharmaceutical landscape.[1][2][3] While the paren...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
ATV-FX1 sodium salt, a known impurity and degradation product of the widely prescribed drug Atorvastatin, represents a significant knowledge gap in the pharmaceutical landscape.[1][2][3] While the parent compound's pharmacology is well-documented, the biological activities of its derivatives, which may form during manufacturing or storage, remain largely uncharacterized. This guide, intended for researchers, scientists, and drug development professionals, outlines a comprehensive, multi-tiered investigational framework to elucidate the biological activity profile of ATV-FX1 sodium salt. As a Senior Application Scientist, the rationale behind this proposed research plan is to not only assess its potential efficacy, drawing from the known mechanisms of Atorvastatin, but also to proactively identify any potential safety liabilities. This document provides detailed experimental protocols and the logic behind their selection, ensuring a self-validating system of inquiry.
Introduction: The Rationale for Investigating ATV-FX1 Sodium Salt
Atorvastatin is a cornerstone in the management of dyslipidemia and the prevention of cardiovascular disease, functioning as a competitive inhibitor of HMG-CoA reductase.[4][5][6] The presence of impurities and degradation products in the final pharmaceutical formulation is a critical quality attribute that requires thorough evaluation. ATV-FX1 sodium salt is one such compound.[1][2][3] Given that statins can have pleiotropic effects beyond lipid-lowering and that some degradation products of statins have been shown to possess toxic properties, a comprehensive understanding of the biological activity of ATV-FX1 sodium salt is imperative for ensuring patient safety and therapeutic efficacy.[7][8] This guide presents a roadmap for a systematic investigation of ATV-FX1 sodium salt, from its fundamental physicochemical properties to its potential effects in cellular and whole-organism models.
Physicochemical Characterization of ATV-FX1 Sodium Salt
A foundational understanding of a compound's physical and chemical properties is a prerequisite for any biological investigation. The following table summarizes the known characteristics of ATV-FX1 sodium salt.
A Proposed Framework for In Vitro Biological Evaluation
The following tiered approach is designed to systematically characterize the biological activity of ATV-FX1 sodium salt, starting with its expected primary target and progressing to broader cellular and safety assessments.
Tier 1: Primary Target Activity Assessment
The logical first step is to determine if ATV-FX1 sodium salt retains the primary pharmacological activity of its parent compound, Atorvastatin, which is the inhibition of HMG-CoA reductase.[4][5][6]
This is a cell-free, enzymatic assay to directly measure the inhibitory potential of ATV-FX1 sodium salt on HMG-CoA reductase.
Methodology:
Reagents and Materials:
Recombinant human HMG-CoA reductase
HMG-CoA substrate
NADPH
Assay buffer (e.g., potassium phosphate buffer, pH 7.4, with DTT)
ATV-FX1 sodium salt (dissolved in an appropriate solvent, e.g., DMSO)
Atorvastatin (positive control)
Vehicle control (e.g., DMSO)
96-well UV-transparent microplate
Spectrophotometer capable of reading absorbance at 340 nm
Procedure:
Prepare a dilution series of ATV-FX1 sodium salt and Atorvastatin in the assay buffer.
In a 96-well plate, add the assay buffer, NADPH, and the test compounds (ATV-FX1 sodium salt, Atorvastatin, or vehicle).
Initiate the reaction by adding HMG-CoA reductase and HMG-CoA substrate to each well.
Immediately begin monitoring the decrease in absorbance at 340 nm at regular intervals (e.g., every 30 seconds for 10 minutes) at a constant temperature (e.g., 37°C). The decrease in absorbance corresponds to the oxidation of NADPH.
Calculate the rate of reaction for each concentration of the test compounds.
Determine the IC₅₀ (half-maximal inhibitory concentration) value for ATV-FX1 sodium salt and compare it to that of Atorvastatin.
Data Presentation:
The results of this assay can be summarized in a table as follows:
Compound
IC₅₀ (µM)
Atorvastatin
[Expected value, e.g., 0.01]
ATV-FX1 Sodium Salt
[Experimental result]
Tier 2: Cellular and Mechanistic Assays
This tier of experiments aims to understand the effects of ATV-FX1 sodium salt in a cellular context, exploring its impact on cell viability, proliferation, and key signaling pathways implicated in the action of Atorvastatin.
This assay will determine the concentration range over which ATV-FX1 sodium salt exerts cytotoxic effects. This is crucial for designing subsequent cell-based experiments.
Methodology:
Cell Lines:
HepG2 (human hepatoma cell line) - relevant for liver metabolism.
Primary human skeletal muscle cells - relevant for potential myotoxicity.
Reagents and Materials:
Selected cell lines and appropriate culture media.
ATV-FX1 sodium salt.
Doxorubicin (positive control for cytotoxicity).
Vehicle control.
MTT or resazurin-based cell viability assay kit.
96-well cell culture plates.
Plate reader.
Procedure:
Seed cells in 96-well plates and allow them to adhere overnight.
Treat cells with a range of concentrations of ATV-FX1 sodium salt, doxorubicin, or vehicle for 24, 48, and 72 hours.
At each time point, add the cell viability reagent (e.g., MTT) and incubate according to the manufacturer's instructions.
Measure the absorbance or fluorescence to determine cell viability.
Calculate the CC₅₀ (half-maximal cytotoxic concentration) for each cell line and time point.
Atorvastatin is known to influence several signaling pathways, including the PI3K/Akt and mTOR pathways.[11][12] This experiment will investigate if ATV-FX1 sodium salt has similar effects.
Methodology:
Cell Lines: HepG2 or HUVEC cells.
Reagents and Materials:
ATV-FX1 sodium salt.
Atorvastatin (positive control).
Vehicle control.
Cell lysis buffer.
Protein assay kit.
SDS-PAGE gels and electrophoresis equipment.
Western blotting equipment.
Primary antibodies against: p-Akt, Akt, p-mTOR, mTOR, and a loading control (e.g., GAPDH).
HRP-conjugated secondary antibodies.
Chemiluminescent substrate.
Imaging system.
Procedure:
Treat cells with non-toxic concentrations of ATV-FX1 sodium salt and Atorvastatin for a specified time (e.g., 24 hours).
Lyse the cells and determine the protein concentration.
Separate protein lysates by SDS-PAGE and transfer to a PVDF membrane.
Probe the membrane with primary antibodies against the target proteins.
Incubate with the appropriate HRP-conjugated secondary antibody.
Detect the signal using a chemiluminescent substrate and an imaging system.
Quantify the band intensities and normalize to the loading control.
Visualization of Signaling Pathways:
Caption: Proposed modulation of the PI3K/Akt/mTOR signaling pathway by ATV-FX1.
Tier 3: In Vitro Safety and Toxicity Profiling
Given the known side effects of statins, it is crucial to assess the potential for ATV-FX1 sodium salt to induce cardiotoxicity and myotoxicity.
This assay will evaluate the potential of ATV-FX1 sodium salt to induce damage to cardiomyocytes.
Methodology:
Cell Model: Human induced pluripotent stem cell-derived cardiomyocytes (hiPSC-CMs).[13]
Reagents and Materials:
hiPSC-CMs and appropriate culture medium.
ATV-FX1 sodium salt.
Known cardiotoxic drug (e.g., doxorubicin) as a positive control.[13]
Vehicle control.
Multi-electrode array (MEA) system for electrophysiological measurements.
Calcium imaging dyes (e.g., Fluo-4 AM).
High-content imaging system.
Procedure:
Culture hiPSC-CMs on MEA plates or in imaging-compatible plates.
Treat the cells with a range of concentrations of ATV-FX1 sodium salt.
Electrophysiology (MEA): Record field potentials to assess effects on beat rate, field potential duration, and arrhythmogenic events.
Calcium Transients: Load cells with a calcium-sensitive dye and record intracellular calcium transients to assess effects on contractility and calcium handling.
Structural Integrity: Stain cells with markers for sarcomeric structure (e.g., α-actinin) and cell viability to assess for structural damage.
Visualization of Experimental Workflow:
Caption: Workflow for in vitro cardiotoxicity assessment of ATV-FX1.
A Proposed Framework for In Vivo Biological Evaluation
Following a thorough in vitro characterization, promising and non-toxic compounds should be evaluated in a relevant animal model to assess their effects on systemic lipid metabolism and cardiovascular parameters.
This study will determine if ATV-FX1 sodium salt can lower plasma cholesterol levels in a living organism.
Methodology:
Animal Model: Male Sprague-Dawley rats or C57BL/6 mice fed a high-fat, high-cholesterol diet to induce hyperlipidemia.
Groups (n=8-10 per group):
Group 1: Normal diet + Vehicle.
Group 2: High-fat diet + Vehicle.
Group 3: High-fat diet + Atorvastatin (e.g., 10 mg/kg/day).
Group 4: High-fat diet + ATV-FX1 sodium salt (low dose).
Group 5: High-fat diet + ATV-FX1 sodium salt (high dose).
Procedure:
Acclimatize animals and induce hyperlipidemia with the high-fat diet for 4-6 weeks.
Administer the vehicle, Atorvastatin, or ATV-FX1 sodium salt daily via oral gavage for a specified period (e.g., 4 weeks).
Monitor body weight and food intake regularly.
Collect blood samples at baseline and at the end of the treatment period.
At the end of the study, euthanize the animals and collect liver and heart tissues.
Endpoints:
Primary: Plasma levels of total cholesterol, LDL-C, HDL-C, and triglycerides.
Secondary: Liver enzyme levels (ALT, AST) to assess hepatotoxicity. Histopathological analysis of the liver and heart.
Data Presentation:
The lipid profile data can be presented in a summary table:
Treatment Group
Total Cholesterol (mg/dL)
LDL-C (mg/dL)
HDL-C (mg/dL)
Triglycerides (mg/dL)
Normal Diet + Vehicle
[Value]
[Value]
[Value]
[Value]
High-Fat Diet + Vehicle
[Value]
[Value]
[Value]
[Value]
High-Fat Diet + Atorvastatin
[Value]
[Value]
[Value]
[Value]
High-Fat Diet + ATV-FX1 (Low Dose)
[Value]
[Value]
[Value]
[Value]
High-Fat Diet + ATV-FX1 (High Dose)
[Value]
[Value]
[Value]
[Value]
Data Interpretation and Future Directions
The comprehensive dataset generated from this proposed investigational framework will provide a robust biological profile of ATV-FX1 sodium salt.
Efficacy: The HMG-CoA reductase assay and the in vivo lipid-lowering study will determine if ATV-FX1 retains the therapeutic potential of Atorvastatin.
Mechanism of Action: The cellular assays will elucidate whether ATV-FX1 modulates key signaling pathways associated with the pleiotropic effects of statins.
Safety: The in vitro cytotoxicity, cardiotoxicity, and myotoxicity assays, along with the in vivo hepatotoxicity assessment, will provide a clear indication of the compound's safety profile.
Based on these findings, a decision can be made regarding the significance of this impurity. If ATV-FX1 is found to be biologically active or toxic, further investigation into its formation and control during the manufacturing process of Atorvastatin would be warranted. Conversely, if it is found to be inert and non-toxic at relevant concentrations, its presence may be deemed acceptable within specified limits.
This structured approach ensures a thorough and scientifically rigorous evaluation of ATV-FX1 sodium salt, contributing to the overall quality and safety of Atorvastatin-based therapies.
References
Li, Y., et al. (2018). Study on the function and mechanism of atorvastatin in regulating leukemic cell apoptosis by the PI3K/Akt pathway. Cancer Management and Research, 10, 4937–4944. [Link]
Ness, G. C., et al. (1998). Atorvastatin action involves diminished recovery of hepatic HMG-CoA reductase activity. Journal of Lipid Research, 39(4), 799–804. [Link]
Pharmaffiliates. (n.d.). Atorvastatin-impurities. Retrieved February 7, 2026, from [Link]
Reddy, G. S., et al. (2012). Stress Degradation Behavior of Atorvastatin Calcium and Development of a Suitable Stability-Indicating LC Method for the Determination of Atorvastatin, its Related Impurities, and its Degradation Products. Journal of the Brazilian Chemical Society, 23(10), 1849-1857. [Link]
Frangogiannis, N. G. (2021). In vitro Assays and Imaging Methods for Drug Discovery for Cardiac Fibrosis. Frontiers in Cardiovascular Medicine, 8, 711317. [Link]
Veeprho. (n.d.). Atorvastatin and it's Impurities: An Overview. Retrieved February 7, 2026, from [Link]
Shimadzu. (n.d.). Isolation and identification of Atorvastatin degradation impurities by UFPLC. Retrieved February 7, 2026, from [Link]
Reddy, G. S., et al. (2012). Stress Degradation Behavior of Atorvastatin Calcium and Development of a Suitable Stability-Indicating LC Method for the Determination of Atorvastatin, its Related Impurities, and its Degradation Products. Molecules, 17(5), 5449-5465. [Link]
Zodda, D., et al. (2018). 6.2 Mechanism of Atorvastatin on Cholesterol Biosynthesis. In Selected Topics in Health and Disease. University of Toronto. [Link]
Liao, R., & Podesser, B. K. (2009). In vivo models of cardiac diseases: application to drug development and screening. Expert Opinion on Drug Discovery, 4(12), 1263–1275. [Link]
National Toxicology Program. (2025). In Vitro Cardiotoxicity Screening Approaches. National Institute of Environmental Health Sciences. Retrieved February 7, 2026, from [Link]
Ghlichloo, I., & Laar, A. (2025). Atorvastatin. In StatPearls. StatPearls Publishing. [Link]
Siren, H. (2017). Atorvastatin and Related Compounds : Review on Analyses of Pharmaceutical, Blood and Environmental Samples. HELDA. [Link]
PharmGKB. (n.d.). Atorvastatin Pathway, Pharmacokinetics. Retrieved February 7, 2026, from [Link]
Shinozawa, T., et al. (2015). Development of In Vitro Drug-Induced Cardiotoxicity Assay by Using Three-Dimensional Cardiac Tissues Derived from Human Induced Pluripotent Stem Cells. Journal of Pharmacological and Toxicological Methods, 75, 14-21. [Link]
Klementová, Š., Petráňová, P., & Fojtíková, P. (2021). Photodegradation of Atorvastatin under Light Conditions Relevant to Natural Waters and Photoproducts Toxicity Assessment. Open Journal of Applied Sciences, 11, 489-499. [Link]
Mayo Clinic. (n.d.). Atorvastatin (Oral Route). Retrieved February 7, 2026, from [Link]
Urbizo-Reyes, U., et al. (2020). Signaling Pathways Behind the Effect of Atorvastatin in Glucose Homeostasis. Annals of the College of Medicine, Mosul, 42(2), 185-193. [Link]
da Silva, A. F. C., et al. (2016). Degradation Kinetics of Atorvastatin under Stress Conditions and Chemical Analysis by HPLC. Molecules, 21(12), 1698. [Link]
Axol Bioscience. (2024). Enhancing in vitro cardiotoxicity models with human iPSC technology. Retrieved February 7, 2026, from [Link]
Liao, R., & Podesser, B. K. (2009). In vivo models of cardiac diseases: application to drug development and screening. Expert Opinion on Drug Discovery, 4(12), 1263-1275. [Link]
Sirtori, C. R. (2014). HMG-CoA Reductase Inhibitors. In StatPearls. StatPearls Publishing. [Link]
Urbizo-Reyes, U., et al. (2019). Atorvastatin Targets the Islet Mevalonate Pathway to Dysregulate mTOR Signaling and Reduce β-Cell Functional Mass. Diabetes, 68(12), 2356-2369. [Link]
Klobčar, K., & Prosen, H. (2015). Isolation of oxidative degradation products of atorvastatin with supercritical fluid chromatography. Journal of Pharmaceutical and Biomedical Analysis, 111, 289-295. [Link]
National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 60823, Atorvastatin. Retrieved February 7, 2026, from [Link].
Metrion Biosciences. (n.d.). Chronic Cardiotoxicity Assay: hiPSC-Derived Cardiomyocytes. Retrieved February 7, 2026, from [Link]
Dr. Oracle. (2025). What is the effect of Atorvastatin (HMG-CoA reductase inhibitor)?. Retrieved February 7, 2026, from [Link]
Ebrahimi, M., et al. (2021). Cardiovascular disease models: A game changing paradigm in drug discovery and screening. Biomaterials, 276, 121059. [Link]
Cardiomedex. (n.d.). In vivo models. Retrieved February 7, 2026, from [Link]
University of British Columbia. (2026, January 31). Scientists finally explain statin muscle pain. ScienceDaily. Retrieved February 7, 2026 from
Technical Guide: Solubility Profiling and Characterization of ATV-FX1 Sodium Salt
The following technical guide details the solubility profile, physicochemical characterization, and handling protocols for ATV-FX1 Sodium Salt , a critical oxidative degradation product of Atorvastatin. Content Type: Tec...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide details the solubility profile, physicochemical characterization, and handling protocols for ATV-FX1 Sodium Salt , a critical oxidative degradation product of Atorvastatin.
ATV-FX1 Sodium Salt (Atorvastatin Cyclic Fluorophenyl Impurity) is a specific oxidative degradation product formed under alkaline stress conditions.[1] Unlike the parent compound Atorvastatin Calcium, which is a lipophilic HMG-CoA reductase inhibitor, ATV-FX1 possesses distinct solubility and stability characteristics driven by its rearranged pyrrolo-oxazin structure.[1]
Understanding the solubility profile of ATV-FX1 is not merely for formulation, but is critical for analytical method development (HPLC/LC-MS) , ensuring accurate quantification of this impurity in drug substances and products.[1]
Oxidative degradation of Atorvastatin (alkaline conditions + H₂O₂)
Appearance
White to Off-White Solid
Hygroscopicity
Hygroscopic (Requires desiccated storage)
Solubility Profile & Solvent Interactions
The solubility of ATV-FX1 Sodium Salt is governed by its ionic sodium carboxylate headgroup and its lipophilic, polycyclic core.[1] It exhibits a pH-dependent solubility profile distinct from the lactone or acid forms of Atorvastatin.[1][2]
Qualitative Solubility Data
Solvent System
Solubility Rating
Mechanistic Insight
Water (pH > 7)
Slightly Soluble to Soluble
The sodium salt dissociates in aqueous media, but the bulky lipophilic core limits high-concentration solubility without organic modifiers.[1]
Methanol (MeOH)
Soluble
High dielectric constant and hydrogen bonding capability make MeOH the preferred solvent for stock solution preparation.
Acetonitrile (ACN)
Sparingly Soluble
Lacks the hydrogen bonding donors of MeOH; often used as a co-solvent in HPLC mobile phases rather than for primary dissolution.
Acidic Media (pH < 4)
Insoluble / Unstable
Protonation of the carboxylate reduces solubility; furthermore, acidic conditions trigger conversion to secondary degradants (e.g., ATV-FXA1/2).
Critical Stability-Solubility Link
ATV-FX1 is kinetically stable in alkaline environments (pH ≥ 7).[1] In acidic solutions, the compound is prone to rearrangement or precipitation.
Protocol Implication: Always maintain stock solutions at neutral to alkaline pH . Avoid direct dissolution in 0.1% Formic Acid or TFA without prior buffering.
Mechanism of Formation
Understanding the origin of ATV-FX1 is essential for reproducing its solubility behavior during forced degradation studies. The pathway involves the oxidation of the pyrrole ring, forming an unstable endoperoxide intermediate that rearranges into the cyclic oxazin structure.
Figure 1: Mechanistic pathway of ATV-FX1 formation showing the critical dependence on alkaline pH for stability.[1]
Experimental Protocols
Protocol A: Preparation of Standard Stock Solution (1.0 mg/mL)
Objective: Create a stable, accurate stock for HPLC retention time marking.
Rationale: Methanol is selected over pure water to prevent hydrolytic stress and ensure complete solvation of the lipophilic core.
Weighing: Accurately weigh 5.0 mg of ATV-FX1 Sodium Salt into a 5 mL amber volumetric flask (protect from light due to photosensitivity).
Solvent Addition: Add 3.0 mL of HPLC-grade Methanol .
Dissolution: Sonicate for 2 minutes at ambient temperature. Ensure no particulates remain.
Makeup: Dilute to volume with 10 mM Ammonium Acetate (pH 7.0) .
Note: Avoid using pure water for makeup to prevent local pH drops.
High organic gradient required to elute the lipophilic impurity.
Detection
UV at 246 nm (Characteristic absorption of the fluorophenyl chromophore)
Elution Order
Typically elutes after Atorvastatin due to rearranged lipophilicity, though column dependent.
References
Kračun, M., et al. (2009).[1][2] "Isolation and structure determination of oxidative degradation products of atorvastatin." Journal of Pharmaceutical and Biomedical Analysis.
PubChem. (2025).[1] "Compound Summary: ATV-FX1 Sodium Salt." National Library of Medicine.
Völgyi, G., et al. (2013).[1] "LogP and logD of atorvastatin and its impurities." Journal of Pharmaceutical and Biomedical Analysis.
ICH Guidelines. (2003).[1] "Stability Testing of New Drug Substances and Products Q1A(R2)." International Council for Harmonisation.[2]
potential therapeutic applications of ATV-FX1 sodium salt
The following technical guide details the characterization, mechanism, and critical applications of ATV-FX1 Sodium Salt within the pharmaceutical sciences. Characterization, Oxidative Mechanism, and Applications in Pharm...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide details the characterization, mechanism, and critical applications of ATV-FX1 Sodium Salt within the pharmaceutical sciences.
Characterization, Oxidative Mechanism, and Applications in Pharmaceutical Quality Assurance
Executive Summary
ATV-FX1 Sodium Salt (Chemical Name: Sodium 4-[1-(4-fluorophenyl)-5-hydroxy-2-phenyl-4-(phenylcarbamoyl)-5-propan-2-yl-3,10-dioxa-6-azatricyclo[4.4.0.0
]decan-9-yl]-3-hydroxybutanoate) is a complex oxidative degradation product of the blockbuster statin Atorvastatin .[1]
Unlike the parent compound, which is a therapeutic HMG-CoA reductase inhibitor, ATV-FX1 is a Critical Process Impurity and Degradant . Its primary "application" lies not in direct therapy, but as a Certified Reference Standard essential for validating the safety, potency, and stability of Atorvastatin formulations. Its presence serves as a sensitive biomarker for oxidative stress during drug manufacturing and storage.
Origin: Photo-oxidation or oxidative stress (e.g.,
) of the pyrrole ring.
Regulatory Status: Must be monitored per ICH Q3B(R2) guidelines to prevent toxicological risks.
Chemical & Pharmacological Profile
ATV-FX1 represents a structural rearrangement of the Atorvastatin pyrrole core.[1] The oxidation disrupts the aromatic system, leading to a tricyclic structure that lacks the planar geometry required for effective HMG-CoA reductase inhibition, thereby nullifying therapeutic efficacy while introducing potential off-target toxicity.
Physicochemical Data Table
Property
Specification
CAS Number
1315629-79-8 (Sodium Salt)
Molecular Formula
Molecular Weight
612.62 g/mol
Appearance
White to Off-white Solid
Solubility
Soluble in Methanol, DMSO; Slightly soluble in Water (Hygroscopic)
Stability
Light-sensitive; Degrades further under acidic pH (< 3.0)
Mechanism of Action: Oxidative Degradation Pathway
The formation of ATV-FX1 is a non-enzymatic process driven by singlet oxygen (
) or radical species attacking the electron-rich pyrrole ring of Atorvastatin. This pathway is critical for researchers studying the stability of statin formulations.
Mechanistic Pathway Diagram
Caption: Figure 1. The oxidative cascade transforming Atorvastatin into ATV-FX1 via an endoperoxide intermediate.[2][3]
Applications in Drug Development & Safety[4]
While ATV-FX1 is not a therapeutic agent, it is a vital tool in the therapeutic lifecycle of cardiovascular drugs.
A. Reference Standard for Impurity Profiling
In the development of generic and novel Atorvastatin formulations, ATV-FX1 is used to calibrate HPLC/UPLC methods. Regulatory bodies (FDA, EMA) require manufacturers to quantify this specific impurity to ensure it remains below the qualification threshold (typically < 0.15%).
Application: Spiking studies to determine the "Response Factor" relative to the API.
Outcome: Ensures the patient receives the correct dose of active drug without toxic degradation products.
B. Stability-Indicating Assays
ATV-FX1 is the primary marker for photo-degradation . Its detection in a sample indicates compromised packaging or improper storage (exposure to light/moisture).
Protocol: Formulations are stressed in a photo-stability chamber. The appearance of the ATV-FX1 peak confirms the analytical method's ability to detect degradation (specificity).
C. Toxicological Research
Current research utilizes ATV-FX1 to study the cellular toxicity of statin degradation products. Unlike the active drug, the rearranged tricyclic core may exhibit different binding affinities, potentially contributing to idiosyncratic adverse events in patients taking expired or degraded medication.
Experimental Protocols
Protocol 1: Controlled Synthesis of ATV-FX1 (For Research Use)
Use this protocol to generate ATV-FX1 for use as a reference standard.
Preparation: Dissolve Atorvastatin Calcium (1.0 g) in Acetonitrile (80 mL).
Alkalization: Add 12M NaOH (0.4 mL) to ensure basic pH (stabilizes the salt form).
Oxidation: Add 30%
(4.0 mL).
Reaction: Stir at 55°C for 5 hours. Note: Monitor by TLC/HPLC for the disappearance of the pyrrole peak.
Work-up: Cool to room temperature. Evaporate solvent under reduced pressure to ~5 mL.
Purification: Isolate via Preparative HPLC (C18 column) using a gradient of Ammonium Acetate (pH 4.5) and Acetonitrile.[1][2][3][4][5][6]
Protocol 2: Analytical Detection (HPLC)
Standardized method for separating ATV-FX1 from Atorvastatin.
Parameter
Condition
Column
C18 Reverse Phase (e.g., Luna C18, 5µm, 250 x 4.6 mm)
Kračun, M., et al. (2009).[1] Isolation and structure determination of oxidative degradation products of atorvastatin. Journal of Pharmaceutical and Biomedical Analysis. [1]
United States Pharmacopeia (USP). Atorvastatin Calcium Monograph: Organic Impurities. USP-NF.[7]
Gupta, L. K., et al. (2012).[8] Spectroscopic characterization and quantitative determination of atorvastatin calcium impurities. Spectrochimica Acta Part A. [8]
Application Note: Qualification and Use of ATV-FX1 Sodium Salt as a Reference Standard Executive Summary This guide details the protocol for utilizing ATV-FX1 Sodium Salt (Atorvastatin Epoxy Pyrrolooxazin 7-Hydroxy Analo...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: Qualification and Use of ATV-FX1 Sodium Salt as a Reference Standard
Executive Summary
This guide details the protocol for utilizing ATV-FX1 Sodium Salt (Atorvastatin Epoxy Pyrrolooxazin 7-Hydroxy Analog) as a primary reference standard in the impurity profiling of Atorvastatin Calcium. ATV-FX1 is a critical oxidative and photodegradation impurity (often correlated with Pharmacopeial Impurity D). Its accurate quantification is mandated by ICH Q3A/Q3B guidelines.
Critical Technical Note: The sodium salt form (CAS 1315629-79-8) provides improved aqueous solubility compared to the free acid but introduces significant hygroscopicity. This protocol addresses the specific handling requirements to prevent potency drift due to moisture absorption.[1]
1b-(4-Fluorophenyl)hexahydro-β,7-dihydroxy-7-(1-methylethyl)-1a-phenyl-7a-[(phenylamino)carbonyl]-3H-oxireno[3,4]pyrrolo[2,1-b][1,3]oxazine-3-butanoic acid, sodium salt
CAS Number
1315629-79-8 (Sodium Salt)
Molecular Formula
C₃₃H₃₄FN₂NaO₅
Molecular Weight
612.62 g/mol (Salt) / ~590.6 g/mol (Free Acid)
Appearance
White to off-white solid
Solubility
Soluble in Methanol, DMSO, DMF; Slightly soluble in Water
Stability
Hygroscopic ; Light Sensitive (Photodegradant)
Mechanistic Context: Why Monitor ATV-FX1?
ATV-FX1 is not a synthetic byproduct but a degradation product . It forms when the pyrrole ring of Atorvastatin undergoes oxidative cyclization, typically triggered by photo-oxidation or exposure to acidic environments.
Causality:
Oxidation: Singlet oxygen attacks the electron-rich pyrrole system.
Cyclization: The hydroxyl group on the side chain attacks the oxidized pyrrole core, forming the epoxy-pyrrolo-oxazine ring structure (ATV-FX1).
Relevance: Its presence indicates compromised packaging (light leak) or oxidative stress during formulation.
Figure 1: Mechanistic pathway of Atorvastatin degradation into ATV-FX1 via oxidative cyclization.
Handling Protocol: Managing Hygroscopicity
The sodium salt nature of ATV-FX1 makes it prone to absorbing atmospheric moisture, which alters the "As Is" weight and invalidates the potency assignment if not handled correctly.
Standard Operating Procedure (SOP):
Equilibration: Allow the reference standard vial to reach room temperature in a desiccator before opening (prevents condensation).
Weighing: Use an analytical balance with a static eliminator. Weighing must be completed within 30 seconds of opening the inner vial.
Solvent Choice: Do not use pure water for stock preparation. Use Methanol (MeOH) or Dimethylformamide (DMF) for the primary stock solution to ensure stability.
Analytical Method: HPLC/UPLC Protocol
This method isolates ATV-FX1 from the Atorvastatin parent peak and other known impurities (Impurity A, B, C).
Chromatographic Conditions
Parameter
Setting
Column
C18 (L1), 250 mm x 4.6 mm, 5 µm (e.g., Zorbax RX-C8 or equivalent C18)
Mobile Phase A
Ammonium Acetate Buffer (0.05 M, pH 4.0 with Acetic Acid) : Acetonitrile : THF (60:35:[2]5)
UV @ 244 nm (Max absorption for Atorvastatin impurities)
Injection Vol
20 µL
Gradient Program
Time (min)
% Mobile Phase A
% Mobile Phase B
0
100
0
20
100
0
35
25
75
45
0
100
50
0
100
55
100
0
Technical Insight: The inclusion of Tetrahydrofuran (THF) or high Acetonitrile content is often necessary to elute the highly lipophilic ATV-FX1, which elutes after the main Atorvastatin peak (Relative Retention Time ~ 1.1 to 1.3 depending on exact column chemistry).
Calculation & Potency Assignment
When using the sodium salt as a quantitative standard for the free acid impurity limit, you must apply a salt correction factor.
Final Calculation:
: Peak Area
: Concentration (mg/mL)
: Potency of Standard (as is, decimal)
: Salt Correction Factor (0.964)
Analytical Workflow Diagram
Figure 2: End-to-end workflow for preparing and analyzing ATV-FX1 Sodium Salt.
Troubleshooting & Self-Validation
Issue
Probable Cause
Corrective Action
Drifting Retention Time
pH fluctuation in buffer.
Ensure Ammonium Acetate is exactly pH 4.0 ± 0.[2]05. ATV-FX1 is pH sensitive.[3]
Low Recovery / Low Area
Moisture absorption during weighing.
Use a glove box or desiccated balance chamber. Re-determine water content (KF) of the standard.
Peak Splitting
Solvent mismatch.
If stock is in pure DMF, ensure injection volume is low (<10 µL) or dilute with mobile phase before injection.
Co-elution with API
Gradient slope too steep.
Flatten the gradient between 20-35 mins to improve resolution between API and lipophilic impurities.
Application Note: Analysis of ATV-FX1 Sodium Salt in Atorvastatin Formulations
The following Application Note and Protocol guide details the characterization, detection, and quantification of ATV-FX1 Sodium Salt (Atorvastatin Epoxy Pyrrolooxazin 7-Hydroxy Analog), a critical oxidative degradation p...
Author: BenchChem Technical Support Team. Date: February 2026
The following Application Note and Protocol guide details the characterization, detection, and quantification of ATV-FX1 Sodium Salt (Atorvastatin Epoxy Pyrrolooxazin 7-Hydroxy Analog), a critical oxidative degradation product in pharmaceutical quality control.
Chemical Name: Sodium (3R)-4-(1b-(4-fluorophenyl)-7-hydroxy-7-isopropyl-1a-phenyl-7a-(phenylcarbamoyl)hexahydro-1aH-oxireno[2',3':3,4]pyrrolo[2,1-b][1,3]oxazin-3-yl)-3-hydroxybutanoate[1][4]
CAS Number: 1315629-79-8 (Sodium Salt); 873950-18-6 (Free Acid)
Significance in Quality Control:
ATV-FX1 is a specific oxidative and photo-degradation impurity of Atorvastatin. Unlike the common hydrolytic impurities (e.g., Impurity H, Impurity I), ATV-FX1 forms via a radical-mediated oxidation mechanism involving the pyrrole ring. Its presence is a critical Critical Quality Attribute (CQA) for stability testing, particularly for:
Photostability Studies: It is a major degradant under ICH Q1B conditions (light exposure).
Oxidative Stress: It forms in the presence of peroxides (e.g., in excipients like Povidone or Crospovidone).
Regulatory Compliance: It is a specified impurity in advanced ANDA/NDA filings requiring strict limits (typically NMT 0.15%).
Part 2: Degradation Mechanism & Pathway[7]
The formation of ATV-FX1 involves the oxidation of the central pyrrole ring, leading to an unstable endoperoxide intermediate that rearranges into the epoxy-pyrrolooxazin structure. This pathway is distinct from the lactonization pathway.
Figure 1: Mechanistic pathway for the formation of ATV-FX1 via oxidative rearrangement, distinct from the acid-catalyzed lactonization pathway.
Part 3: Analytical Protocol (HPLC-UV/MS)
This protocol is designed to resolve ATV-FX1 from the parent API and other closely eluting oxidative impurities (e.g., ATV-FXA).
Reagents & Standards
Reference Standard: ATV-FX1 Sodium Salt (>95% purity, characterized by NMR/Mass).
Solvents: Acetonitrile (HPLC Grade), Ammonium Acetate (AR Grade), Milli-Q Water.
Diluent: Acetonitrile : Water (50:50 v/v). Note: Avoid acidic diluents to prevent artifactual lactonization.
Chromatographic Conditions (RP-HPLC)
Parameter
Condition
Rationale
Column
Zorbax Bonus-RP or YMC Triart C18 (250 x 4.6 mm, 5 µm)
Polar-embedded or hybrid silica phases provide better selectivity for polar oxidative metabolites than standard C18.
Mobile Phase A
0.05M Ammonium Acetate (pH 4.5 with Acetic Acid)
Buffering at pH 4.5 suppresses silanol activity while maintaining atorvastatin stability.
Mobile Phase B
Acetonitrile : Tetrahydrofuran (95:5)
THF acts as a selectivity modifier to resolve the epoxy regioisomers.
Flow Rate
1.0 - 1.2 mL/min
Standard flow for 4.6mm ID columns.
Column Temp
35°C
Improved mass transfer and peak shape.
Detection
UV @ 245 nm
Max absorption for the fluorophenyl chromophore.
Injection Vol
20 µL
Higher volume needed for trace impurity detection (LOQ levels).
Gradient Program
Time (min)
% Mobile Phase A
% Mobile Phase B
Event
0.0
65
35
Initial Hold
20.0
50
50
Linear Gradient
35.0
30
70
Elution of late impurities
40.0
30
70
Wash
41.0
65
35
Re-equilibration
50.0
65
35
End
Mass Spectrometry Settings (For Identification)
If using LC-MS for confirmation (e.g., during method validation):
Key Fragment: m/z 440 (Loss of side chain) and m/z 292 (Fluorophenyl moiety).
Part 4: Validation & System Suitability
To ensure "Trustworthiness" as per the core directive, the method must meet these self-validating criteria before routine use.
System Suitability Criteria (SST)
Resolution (Rs): NLT 1.5 between Atorvastatin peak and ATV-FX1 peak. Note: ATV-FX1 typically elutes after Atorvastatin but before the Lactone (Impurity D).
Tailing Factor: NMT 1.5 for the ATV-FX1 standard peak.
Precision: %RSD of 6 replicate injections of ATV-FX1 standard (at 0.1% level) must be ≤ 5.0%.
Linearity & Range
Range: 0.05% to 0.5% of target API concentration (typically 0.5 mg/mL).
Relative Response Factor (RRF): ATV-FX1 has a different chromophore absorption than Atorvastatin due to the loss of aromaticity in the pyrrole ring.
Estimated RRF: ~0.9 - 1.1 (Must be experimentally determined using the specific reference standard).
Sensitivity
Limit of Detection (LOD): ~0.01% (S/N > 3).
Limit of Quantitation (LOQ): ~0.03% (S/N > 10).
Part 5: Troubleshooting & Stability Insights
Issue: Peak Broadening or Splitting
Cause: ATV-FX1 contains multiple chiral centers and can exist as diastereomers.
Solution: Ensure the column temperature is strictly controlled (35°C). If splitting persists, switch to a C18 column with higher carbon load (e.g., Zorbax Eclipse Plus C18) to merge stereoisomers or improve separation.
Issue: Artifact Formation
Cause: Atorvastatin is acid-labile. Using a diluent with pH < 3 can induce artificial lactonization (Impurity D), complicating the chromatogram.
Solution: Always use neutral or slightly buffered diluents (pH 6.0 phosphate buffer: ACN) if samples are to sit in the autosampler for >12 hours.
Issue: Co-elution with Impurity D (Lactone)
Cause: Both are late-eluting hydrophobic impurities.
Solution: Adjust the %THF in Mobile Phase B. Increasing THF typically reduces the retention of the planar Lactone more than the bulky ATV-FX1, altering selectivity.
References
United States Pharmacopeia (USP) . Atorvastatin Calcium Monograph: Related Compounds. USP-NF Online. Link
Veprho Laboratories . Atorvastatin FX1 Impurity Structure and CAS Data. Link
National Institutes of Health (NIH) PubChem . Compound Summary: ATV-FX1 Sodium Salt (CID 71313522). Link
Klementová, Š., et al. (2021).[6] Photodegradation of Atorvastatin under Light Conditions. Open Journal of Applied Sciences, 11, 489-499.[6] Link
Shah, R.P., et al. (2008). Stress Degradation Behavior of Atorvastatin Calcium and Development of a Suitable Stability-Indicating LC Method. Journal of Chromatographic Science. Link
Application Notes and Protocols for the Spectroscopic Characterization of ATV-FX1 Sodium Salt
For Researchers, Scientists, and Drug Development Professionals Introduction ATV-FX1 sodium salt is a known impurity of Atorvastatin, a widely prescribed medication for lowering cholesterol.[1][2] The rigorous identifica...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction
ATV-FX1 sodium salt is a known impurity of Atorvastatin, a widely prescribed medication for lowering cholesterol.[1][2] The rigorous identification and characterization of such impurities are critical for ensuring the safety and efficacy of the final drug product, as mandated by regulatory bodies such as the U.S. Food and Drug Administration (FDA) and guided by the International Council for Harmonisation (ICH).[3][4] This document, designed for analytical scientists in the pharmaceutical industry, provides a comprehensive guide to the spectroscopic characterization of ATV-FX1 sodium salt. It outlines the fundamental principles and detailed protocols for a multi-faceted analytical approach, ensuring the unequivocal identification and purity assessment of this critical Atorvastatin impurity.
ATV-FX1 is an oxidative degradation product of Atorvastatin.[2] Its full chemical name is 4-[1b-(4-Fluoro-phenyl)-6-hydroxy-6-isopropyl-1a-phenyl-6a-phenylcarbamoyl-hexahydro-1,2-dioxa-5a-aza-cyclopropa[a]inden-3-yl]-3-(R)-hydroxy-butyric acid, sodium salt.[2] The structural elucidation of ATV-FX1 reveals a complex fused ring system, a significant alteration from the parent Atorvastatin molecule, arising from the oxidation of the pyrrole ring.[2]
This application note will detail the integrated use of Ultraviolet-Visible (UV-Vis) Spectroscopy, Fourier-Transform Infrared (FTIR) Spectroscopy, Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS) for the complete spectroscopic profile of ATV-FX1 sodium salt.
Chemical and Physical Properties of ATV-FX1 Sodium Salt
A thorough understanding of the basic chemical and physical properties of ATV-FX1 sodium salt is fundamental to the development of robust analytical methods.
Property
Value
Source(s)
Chemical Name
4-[1b-(4-Fluoro-phenyl)-6-hydroxy-6-isopropyl-1a-phenyl-6a-phenylcarbamoyl-hexahydro-1,2-dioxa-5a-aza-cyclopropa[a]inden-3-yl]-3-(R)-hydroxy-butyric acid, sodium salt
A multi-technique approach is essential for the unambiguous characterization of pharmaceutical impurities. The following workflow illustrates the logical progression of spectroscopic analyses for ATV-FX1 sodium salt, from initial detection and functional group analysis to definitive structural elucidation and mass confirmation.
Caption: Integrated workflow for the spectroscopic characterization of ATV-FX1 sodium salt.
Ultraviolet-Visible (UV-Vis) Spectroscopy
Principle: UV-Vis spectroscopy measures the absorption of ultraviolet or visible light by a molecule, which corresponds to the excitation of electrons to higher energy levels. The resulting spectrum is characteristic of the chromophores present in the molecule. For ATV-FX1 sodium salt, the aromatic rings and other conjugated systems will exhibit distinct absorption maxima.
Application: This technique is valuable for the initial identification and quantification of ATV-FX1 sodium salt, particularly in the context of HPLC analysis where a UV detector is commonly employed.[9] While not highly specific for definitive identification on its own, it provides crucial information about the electronic structure of the molecule and serves as a primary detection method in chromatographic separations.
Protocol for UV-Vis Spectroscopic Analysis
Instrumentation: A calibrated UV-Vis spectrophotometer compliant with pharmacopoeial standards (e.g., USP <197>, Ph. Eur. 2.2.25) should be used.[7][9]
Sample Preparation:
Accurately weigh a suitable amount of ATV-FX1 sodium salt reference standard.
Given its slight solubility in methanol and water, methanol is a preferred solvent.[7][8] Prepare a stock solution of approximately 1 mg/mL.
From the stock solution, prepare a working solution of approximately 10 µg/mL in methanol.
Analysis:
Record the UV spectrum from 200 to 400 nm against a methanol blank.
Identify the wavelength(s) of maximum absorbance (λmax). Based on studies of Atorvastatin and its degradation products, significant absorbance is expected in the UV region.[10]
Data Interpretation: The UV spectrum of ATV-FX1 should be compared to that of a qualified reference standard. The presence of the characteristic λmax confirms the presence of the expected chromophoric system.
Fourier-Transform Infrared (FTIR) Spectroscopy
Principle: FTIR spectroscopy measures the absorption of infrared radiation by a molecule, which causes vibrations of the chemical bonds. The resulting spectrum is a unique "molecular fingerprint" that provides information about the functional groups present.
Application: FTIR is a powerful tool for confirming the identity of ATV-FX1 sodium salt by comparing its spectrum to that of a reference standard.[11] Key functional groups to be identified include hydroxyl (-OH), carbonyl (C=O) from the amide and carboxylic acid salt, aromatic rings (C=C), and the C-F bond.
Protocol for FTIR Spectroscopic Analysis
Instrumentation: A calibrated FTIR spectrometer should be used.
Sample Preparation:
KBr Pellet Method: Mix approximately 1-2 mg of ATV-FX1 sodium salt with 100-200 mg of dry potassium bromide (KBr) powder. Grind the mixture to a fine powder and press it into a transparent pellet using a hydraulic press.
Attenuated Total Reflectance (ATR): Place a small amount of the ATV-FX1 sodium salt powder directly onto the ATR crystal. This method requires minimal sample preparation.
Analysis:
Record the FTIR spectrum over the range of 4000 to 400 cm⁻¹.
Perform a background scan using the empty sample holder (for KBr) or a clean ATR crystal.
Data Interpretation: The spectrum of the sample should be concordant with the spectrum of the ATV-FX1 sodium salt reference standard. Key expected vibrational bands include:
~3400 cm⁻¹ (O-H stretching)
~1660 cm⁻¹ (C=O stretching of the amide)
~1580 cm⁻¹ (C=O stretching of the carboxylate salt)
Aromatic C=C stretching bands in the 1600-1450 cm⁻¹ region.
A strong band corresponding to the C-F stretching vibration.
Nuclear Magnetic Resonance (NMR) Spectroscopy
Principle: NMR spectroscopy is the most powerful technique for the complete structural elucidation of organic molecules.[12] It relies on the magnetic properties of atomic nuclei (primarily ¹H and ¹³C) in a strong magnetic field. The chemical shifts, coupling constants, and integrations of the signals in an NMR spectrum provide detailed information about the molecular structure, connectivity, and stereochemistry.
Application: For ATV-FX1 sodium salt, 1D (¹H and ¹³C) and 2D NMR (e.g., COSY, HSQC, HMBC) experiments are crucial for confirming the complex fused-ring structure and the stereochemistry of the molecule, as demonstrated in the structural elucidation of this impurity.[2]
Protocol for NMR Spectroscopic Analysis
Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for adequate signal dispersion.
Sample Preparation:
Dissolve 5-10 mg of ATV-FX1 sodium salt in a suitable deuterated solvent. Given its slight solubility in methanol, methanol-d₄ (CD₃OD) is a good starting point. A mixture of deuterated solvents, such as CDCl₃ and CD₃OD, may also be used to improve solubility and resolution.[2]
Add a small amount of tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm).
Analysis:
Acquire a ¹H NMR spectrum.
Acquire a ¹³C NMR spectrum.
If necessary for complete structural assignment, acquire 2D NMR spectra such as COSY (proton-proton correlation), HSQC (proton-carbon one-bond correlation), and HMBC (proton-carbon long-range correlation).
Data Interpretation: The ¹H and ¹³C NMR spectra should be consistent with the known structure of ATV-FX1 sodium salt. Key expected signals would include:
¹H NMR: Aromatic protons, protons of the aliphatic side chain, and the isopropyl group protons.
¹³C NMR: Carbonyl carbons (amide and carboxylate), aromatic carbons, and aliphatic carbons.
The spectra should be compared with data from a fully characterized reference standard or with published data where available.[2]
Liquid Chromatography-Mass Spectrometry (LC-MS) and High-Resolution Mass Spectrometry (HRMS)
Principle: Mass spectrometry measures the mass-to-charge ratio (m/z) of ions. When coupled with liquid chromatography (LC), it allows for the separation of components in a mixture followed by their mass analysis. High-resolution mass spectrometry (HRMS) provides highly accurate mass measurements, enabling the determination of the elemental composition of a molecule.[13]
Application: LC-MS is essential for the separation of ATV-FX1 from Atorvastatin and other impurities, and for confirming its molecular weight.[9] HRMS provides the definitive confirmation of the elemental composition of ATV-FX1, which is a critical piece of data for structural elucidation.[2] Tandem mass spectrometry (MS/MS) can be used to fragment the molecule and provide further structural information.
Protocol for LC-MS/HRMS Analysis
Instrumentation: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system coupled to a mass spectrometer (e.g., quadrupole, time-of-flight, or Orbitrap).
Chromatographic Conditions (starting point based on Atorvastatin impurity analysis): [14]
Column: A C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 3.5 µm).
Mobile Phase A: 0.1% formic acid in water.
Mobile Phase B: Acetonitrile.
Gradient: A suitable gradient from a low to high percentage of Mobile Phase B to ensure separation of all impurities.
Flow Rate: 0.8 - 1.2 mL/min.
Column Temperature: 30-40 °C.
Injection Volume: 5-10 µL.
Mass Spectrometer Conditions:
Ionization Mode: Electrospray Ionization (ESI), likely in positive ion mode to observe [M+H]⁺ or [M+Na]⁺.
Mass Range: Scan a range appropriate for the expected molecular weight (e.g., m/z 100-1000).
HRMS: Set the resolution to >10,000.
MS/MS: Select the precursor ion corresponding to ATV-FX1 for fragmentation.
Data Interpretation:
The chromatogram should show a distinct peak for ATV-FX1, well-resolved from Atorvastatin and other impurities.
The mass spectrum should show a prominent ion corresponding to the expected mass of ATV-FX1. For the sodium salt, the protonated molecule [M-Na+2H]⁺ or the sodium adduct of the free acid [M-Na+H+Na]⁺ might be observed. The molecular mass of the free acid is 590.6 g/mol , so the protonated molecule would be at m/z 591.6.
HRMS data should confirm the elemental composition (C₃₃H₃₅FN₂O₇) with high accuracy (typically <5 ppm mass error).
The MS/MS fragmentation pattern should be consistent with the proposed structure.
Validation and System Suitability
All analytical methods used for the characterization of pharmaceutical impurities must be validated according to ICH Q2(R2) guidelines to ensure they are fit for their intended purpose.[3] This includes demonstrating specificity, linearity, accuracy, precision, and robustness. System suitability tests must be performed before each analysis to ensure the analytical system is performing correctly.
Conclusion
The spectroscopic characterization of ATV-FX1 sodium salt requires a multi-faceted analytical approach. The combination of UV-Vis, FTIR, NMR, and LC-MS/HRMS provides a comprehensive understanding of the molecule's identity, structure, and purity. The protocols outlined in this application note provide a robust framework for researchers, scientists, and drug development professionals to confidently characterize this critical impurity of Atorvastatin, thereby ensuring the quality and safety of the final pharmaceutical product.
References
Atorvastatin and photodegradation products. Chromservis. Available at: [Link].
Atorvastatin FX1 Impurity (Na Salt) | CAS 1315629-79-8. Veeprho. Available at: [Link].
Atorvastatin FX1 Impurity | CAS 873950-18-6. Veeprho. Available at: [Link].
Kracun, M., et al. (2009). Isolation and structure determination of oxidative degradation products of atorvastatin. Journal of Pharmaceutical and Biomedical Analysis, 50(5), 729-736. Available at: [Link].
Nalivela, S., et al. (2014). Stress Degradation Behavior of Atorvastatin Calcium and Development of a Suitable Stability-Indicating LC Method for the Determination of Atorvastatin, its Related Impurities, and its Degradation Products. Journal of Chromatographic Science, 52(7), 644-651. Available at: [Link].
Desai, R., & Koradia, S. (2019). Isolation, Identification and Characterization of Degradation Impurity of Atorvastatin in Fixed Dose Combination of Atorvastatin and Ezetimibe. International Journal of Pharmaceutical Sciences and Drug Research, 11(5), 187-193. Available at: [Link].
European Pharmacopoeia (Ph. Eur.) Chapter 2.2.25. Absorption spectrophotometry, ultraviolet and visible. Available at: [Link].
ICH Harmonised Guideline Q2(R2) Validation of Analytical Procedures. (2023). Available at: [Link].
Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179. Available at: [Link].
U.S. Food and Drug Administration. Guidances (Drugs). Available at: [Link].
Gu, H., & Ruotolo, B. T. (2021). Advances in high-resolution mass spectrometry applied to pharmaceuticals in 2020: A whole new age of information. Journal of Pharmaceutical and Biomedical Analysis, 192, 113662. Available at: [Link].
Dong, M. W. (2024). Sample Preparation of Drug Substances and Products in Regulated Testing: A Primer. LCGC North America, 42(5), 212-219. Available at: [Link].
API Identification Using FTIR Spectroscopy. Edinburgh Analytical. Available at: [Link].
Atorvastatin FX1 Impurity| CAS 1315629-79-8 (sodium salt). Hemarsh Technologies. Available at: [Link].
USP General Chapter <197> Spectrophotometric Identification Tests. Available at: [Link].
Analysis of Impurities in Atorvastatin Using Single Quadrupole Mass Spectrometer. Shimadzu. Available at: [Link].
Thermal Degradation Study in the Process Development of Atorvastatin Calcium. Indian Journal of Pharmaceutical Sciences. Available at: [Link].
Solid-State NMR Studies of Form I of Atorvastatin Calcium. ResearchGate. Available at: [Link].
LC-15-ADI-036 Isolation and identification of Atorvastatin degradation impurities by UFPLC. Shimadzu. Available at: [Link].
Identification and Characterization of Interaction Product Impurities and Degradation Products of Atorvastatin Hot Melt Extrusion Formulation Using LC-HRMS/MS and ATR-IR. PubMed. Available at: [Link].
Atorvastatin FX1 Impurity | CAS No- 1315629-79-8 (sodium salt); 873950-18-6 (acid). GLP Pharma Standards. Available at: [Link].
Sample preparation in analysis of pharmaceuticals. ScienceDirect. Available at: [Link].
Sample Preparation for Bioanalytical and Pharmaceutical Analysis. ACS Publications. Available at: [Link].
How Pharmaceutical Impurity Analysis Works. ResolveMass Laboratories Inc. Available at: [Link].
Optimization of a forced degradation study of atorvastatin employing an experimental design approach. ResearchGate. Available at: [Link].
Atorvastatin FX1 Impurity| CAS 1315629-79-8 (sodium salt). Hemarsh Technologies. Available at: [Link].
developing a stability-indicating method for ATV-FX1
Application Note: AN-SIM-ATV-05 Subject: Development of a Stability-Indicating Method (SIM) for Atorvastatin and its Critical Cyclic Impurity (ATV-FX1) via Analytical Quality by Design (AQbD). Executive Summary & Scienti...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: AN-SIM-ATV-05Subject: Development of a Stability-Indicating Method (SIM) for Atorvastatin and its Critical Cyclic Impurity (ATV-FX1) via Analytical Quality by Design (AQbD).
Executive Summary & Scientific Context
Objective: To establish a robust, stability-indicating HPLC/UHPLC method capable of quantifying Atorvastatin (ATV) and resolving its critical degradation product, ATV-FX1 (Atorvastatin Epoxy Pyrrolooxazin 7-Hydroxy Analog; CAS 873950-18-6).
The Challenge:
Atorvastatin is chemically labile, susceptible to multiple degradation pathways including lactonization (acidic conditions), oxidation, and photolysis. ATV-FX1 is a specific, complex cyclic impurity often formed under photolytic and oxidative stress. Unlike simple hydrolysis products, ATV-FX1 possesses a rigid fused-ring structure (pyrrolo-oxazine derivative) that can co-elute with the parent peak or other lipophilic impurities if the stationary phase selectivity is not optimized.
Scope:
This protocol utilizes an Analytical Quality by Design (AQbD) framework, aligning with ICH Q14 (Analytical Procedure Development) and ICH Q2(R2) (Validation) . It moves beyond "trial and error" by defining an Analytical Target Profile (ATP) that specifically mandates the resolution of the ATV-FX1 critical pair.
Analytical Target Profile (ATP) & Risk Assessment
Before commencing wet chemistry, we define the requirements.
ATP Statement:
The method must quantify Atorvastatin and ATV-FX1 in the presence of degradation products (0.1% – 120% of nominal concentration) with a resolution (
) > 2.0 between the parent and the nearest eluting peak, and a mass balance of 95.0% – 105.0% across all stress conditions.
AQbD Workflow Visualization
The following diagram outlines the systematic approach to method development, prioritizing the separation of the ATV-FX1 impurity.
Figure 1: AQbD workflow for developing a stability-indicating method targeting the ATV-FX1 impurity.
Protocol 1: Forced Degradation (Generation of ATV-FX1)
To validate that the method is "stability-indicating," we must intentionally generate ATV-FX1. Literature indicates this impurity is associated with photolytic and oxidative pathways.
Safety Note: Atorvastatin is a potent HMG-CoA reductase inhibitor.[1] Handle all powders in a biosafety cabinet.
Step-by-Step Stress Protocol
Stress Type
Reagent / Condition
Duration
Target Degradation
Mechanism Relevance
Photolytic (Critical for FX1)
1.2 million lux hours (Vis) + 200 Wh/m² (UV)
1–5 Days
5–20%
Primary pathway for ATV-FX1 formation (cyclization).
Oxidative
3% at Room Temp
2–6 Hours
5–20%
Mimics long-term oxidation; may generate FX1 and epoxides.
Acidic
0.1 N HCl at 60°C
1–4 Hours
10–20%
Generates Atorvastatin Lactone (must resolve from FX1).
Basic
0.1 N NaOH at 60°C
1–4 Hours
10–20%
Cleavage of amide/ester bonds.
Thermal
80°C (Dry Heat)
2–5 Days
< 5%
Physical stability assessment.
Procedure for Photolytic Stress (The "FX1 Generator"):
Preparation: Prepare a 1 mg/mL solution of Atorvastatin in Acetonitrile:Water (50:50). Also prepare a solid sample (thin layer in a petri dish).
Exposure: Place samples in a photostability chamber complying with ICH Q1B.
Control: Wrap a duplicate set of samples in aluminum foil (Dark Control) and place them in the same chamber to distinguish thermal effects from UV effects.
Quenching: Not applicable for photo-stress, but dilute samples immediately before injection.
Procedure for Oxidative Stress:
Mix: Transfer 5.0 mL of Stock Solution into a 10 mL flask. Add 1.0 mL of 30%
. Dilute to volume with diluent.
Incubate: Keep at RT. Monitor by HPLC every hour.
Quench: Critical Step. Add a reducing agent (e.g., Sodium Metabisulfite solution) to neutralize excess peroxide before injection to prevent on-column degradation.
Protocol 2: Chromatographic Method Development
The separation of ATV-FX1 (hydrophobic, cyclic) from Atorvastatin (amphiphilic) and the Lactone (highly hydrophobic) requires a gradient method.
Recommended Method Conditions (Starting Point)
Instrument: UHPLC or High-Performance HPLC (Agilent 1290 / Waters H-Class).
Column:C18 with steric selectivity (e.g., Zorbax Eclipse Plus C18 or BEH C18).
Rationale: High carbon load is needed to retain the non-polar ATV-FX1.
Dimensions: 100 mm x 2.1 mm, 1.7 µm (UHPLC) or 150 mm x 4.6 mm, 3.5 µm (HPLC).
Mobile Phase A: 0.1% Formic Acid or Ammonium Acetate (pH 4.5).
Why pH 4.5? Atorvastatin is an acid (
). Operating near the or slightly below ensures the molecule is protonated/neutral enough for retention but ionized enough for peak shape.
Initial: Low organic (e.g., 30% B) to elute polar degradants.
Ramp: Linear gradient to 90% B over 10-15 minutes to elute ATV, Lactone, and ATV-FX1.
Wash: Hold at 90% B to elute dimers.
Detection: UV at 246 nm (Atorvastatin absorption maximum).
Flow Rate: 0.3 mL/min (UHPLC) or 1.0 mL/min (HPLC).
Decision Tree for Resolution Optimization
Figure 2: Optimization logic for resolving the critical pair (ATV / ATV-FX1).
Method Validation (ICH Q2(R2))
Once the separation is achieved, the method must be validated.
A. Specificity (Peak Purity)
Requirement: Use a Diode Array Detector (DAD) or Mass Spectrometer (MS).
Protocol: Extract the UV spectrum of the ATV peak and the ATV-FX1 peak in the forced degradation samples.
Acceptance: The "Peak Purity Angle" must be less than the "Peak Purity Threshold" (Waters Empower) or Match Factor > 990 (Agilent), confirming no hidden co-eluting impurities under the main peaks.
B. Mass Balance (The "Trust" Metric)
This is the ultimate test of a stability-indicating method.
Calculation:
Target: 95.0% – 105.0%.
Interpretation: If Mass Balance is low (< 90%), your method is missing a degradant (possibly retained on the column or eluting in the void volume). If ATV-FX1 is not quantified correctly, mass balance will fail in photolytic samples.
References
ICH Q1A(R2) : Stability Testing of New Drug Substances and Products.[2] International Council for Harmonisation.[3][2] Link
ICH Q1B : Stability Testing: Photostability Testing of New Drug Substances and Products.[4] International Council for Harmonisation.[3][2] Link
ICH Q2(R2) : Validation of Analytical Procedures. International Council for Harmonisation.[3][2] Link
ICH Q14 : Analytical Procedure Development. International Council for Harmonisation.[3][2] Link
PubChem Compound Summary : Atorvastatin FX1 Impurity (Sodium Salt).[5] National Library of Medicine. Link[6]
Author: BenchChem Technical Support Team. Date: February 2026
Content Type: Application Note & Protocol Guide
Subject: Atorvastatin Epoxy Pyrrolooxazin 7-Hydroxy Analog (ATV-FX1)
CAS No: 1315629-79-8 (Sodium Salt)[1][2]
Executive Summary & Scientific Context
ATV-FX1 Sodium Salt (Atorvastatin Impurity FX1) is not a therapeutic candidate but a critical oxidative degradation product of Atorvastatin.[1][2] In the context of pharmaceutical research and drug development, it serves as a primary Reference Standard for stability-indicating assays.[1][2]
Its formation is mechanistically unique: it results from the photo-oxidative degradation of the pyrrole ring in Atorvastatin, involving an intermediate endoperoxide rearrangement.[1][2] Consequently, the presence of ATV-FX1 is a definitive marker of photo-instability in drug formulations.[1][2]
Primary Research Applications:
Analytical Method Development: Establishing retention times and response factors in HPLC/UPLC-MS.
Stability Profiling: Quantifying degradation rates of Atorvastatin under ICH Q1B (photostability) conditions.
Toxicity Studies: Investigating the biological impact of statin degradation products (impurity qualification).
Procurement & Technical Specifications
When purchasing ATV-FX1 for research, "purity" on the label is insufficient.[1][2] As a Senior Scientist, you must validate the compound's integrity against specific chemical behaviors.
Critical Technical Parameters (CTPs)
Parameter
Specification Requirement
Scientific Rationale
Chemical Name
Atorvastatin Epoxy Pyrrolooxazin 7-Hydroxy Analog Sodium Salt
Ensure distinction from the regioisomer ATV-FXA or the acid form (CAS 873950-18-6).
CAS Number
1315629-79-8
The specific identifier for the Sodium Salt form.[1][3][4][5]
Purity (HPLC)
≥ 95.0% (Area %)
Impurities in a reference standard propagate errors in quantitation.[1][2]
Counter-ion
Sodium (Na+)
Critical for solubility profiles.[1][2] Confirm stoichiometry (usually 1:1).
Water Content
Report Value (TGA/KF)
Sodium salts are often hygroscopic.[1][2] You must correct for water content when calculating molarity.[1][2]
Appearance
Off-white to pale yellow solid
Dark yellow/brown indicates advanced degradation of the standard itself.[1][2]
Vendor Verification Protocol
Before finalizing a Purchase Order (PO), request a Certificate of Analysis (CoA) containing:
1H-NMR: To verify the integrity of the epoxy-pyrrolooxazin scaffold.
Mass Spectrometry (LC-MS): Confirmation of the molecular ion
IR Spectrum: To confirm the salt form vs. free acid.
Handling, Storage, and Stability[1][2]
The Paradox of ATV-FX1: While it is a degradation product, it is not thermodynamically inert.[1][2] It is sensitive to acidic environments and moisture.[1][2]
Light Sensitivity: Although formed by light, continuous exposure can lead to secondary degradation (ring opening).[1][2] Store in amber vials.
Hygroscopicity: The sodium salt form attracts atmospheric moisture.[1][2] Weighing must be performed rapidly or in a desiccated glove box.
pH Stability: ATV-FX1 is stable in alkaline conditions (pH 8-9) but unstable in acidic media (pH < 3), where it converts to secondary degradants (ATV-FXA1/FXA2).[1][2] Avoid acidic diluents.
Mechanistic Pathway: Formation of ATV-FX1
Understanding the formation pathway is essential for designing experiments that generate or detect this compound.[1][2]
Figure 1: Mechanistic pathway of Atorvastatin photo-oxidation. ATV-FX1 forms via an endoperoxide intermediate, predominantly under neutral-to-alkaline conditions.[1][2]
This protocol is designed to separate ATV-FX1 from the parent Atorvastatin and other impurities.[1][2] It uses a buffered mobile phase to prevent on-column degradation of the standard.[1][2]
Reagent Preparation
Diluent: Acetonitrile : Ammonium Acetate Buffer (pH 7.[1][2]0) (50:50 v/v).[1][2] Do not use pure water or acidic diluents.[1][2]
Stock Solution (100 µg/mL):
Accurately weigh 1.0 mg of ATV-FX1 Sodium Salt into a 10 mL amber volumetric flask.
Dissolve in 5 mL of Diluent . Sonicate for 2 mins (keep temperature < 25°C).
Figure 2: Analytical workflow for quantifying ATV-FX1 in research samples. Note the emphasis on System Suitability before sample injection.
Data Analysis & Interpretation
When analyzing your data, ATV-FX1 will elute before Atorvastatin (Parent) in reverse-phase chromatography due to the introduction of oxygen atoms increasing polarity, despite the lipophilic bulk.[1][2]
Relative Retention Time (RRT): Typically ~0.85 - 0.92 (relative to Atorvastatin).[1][2]
Response Factor (RF): The UV response of ATV-FX1 is generally similar to Atorvastatin, but for strict quantitation, you must calculate the Relative Response Factor (RRF) using the slope of the calibration curves:
Kracun, M., et al. (2009). "Isolation and structure determination of oxidative degradation products of atorvastatin."[1][2][6] Journal of Pharmaceutical and Biomedical Analysis, 50(5), 729-736.[1][2][6]
PubChem. "Compound Summary: ATV-FX1 Sodium Salt."[1][2] National Library of Medicine.[1][2]
Veeprho. "Atorvastatin FX1 Impurity Reference Standard Data."
ICH Guidelines. "Q3B(R2): Impurities in New Drug Products." International Council for Harmonisation.[1][2]
Technical Support Center: Troubleshooting ATV-FX1 Sodium Salt HPLC Analysis
Welcome to the technical support center for the High-Performance Liquid Chromatography (HPLC) analysis of ATV-FX1 sodium salt. This guide is designed for researchers, scientists, and drug development professionals to nav...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for the High-Performance Liquid Chromatography (HPLC) analysis of ATV-FX1 sodium salt. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of analyzing this specific Atorvastatin impurity. ATV-FX1, also known as Atorvastatin Epoxy Pyrrolooxazin 7-Hydroxy Analog, is a critical degradation product that requires precise analytical control.[1][2][3][4][5] This document provides in-depth troubleshooting guides, frequently asked questions (FAQs), and validated protocols to ensure the integrity and accuracy of your experimental results.
Frequently Asked Questions (FAQs)
This section addresses common questions regarding the HPLC analysis of ATV-FX1 sodium salt.
Q1: What is ATV-FX1 sodium salt and why is its analysis important?
ATV-FX1 sodium salt is a known degradation product of Atorvastatin.[1][2][3] Its monitoring is crucial during drug manufacturing and stability studies to ensure the safety and efficacy of the final pharmaceutical product.[6][7] The impurity profile of an active pharmaceutical ingredient (API) like Atorvastatin is a critical quality attribute that is closely scrutinized by regulatory bodies.[7]
Q2: What are the typical stationary phases used for the analysis of ATV-FX1 sodium salt?
Given its relationship to Atorvastatin, reversed-phase columns are standard. Octadecyl silane (C18) and octylsilyl C8 (L7) columns are commonly employed for the analysis of Atorvastatin and its impurities.[8][9] The choice between C18 and C8 will depend on the desired retention and selectivity for ATV-FX1 relative to Atorvastatin and other related substances.
Q3: What mobile phase composition is recommended for this analysis?
A typical mobile phase for Atorvastatin and its impurities consists of a mixture of an aqueous buffer and an organic solvent, usually acetonitrile.[8][10] The aqueous phase often contains a buffer such as ammonium acetate or phosphate to control the pH.[8] Formic acid or trifluoroacetic acid can also be used as mobile phase additives.[8][11] The use of tetrahydrofuran (THF) has also been reported in some official methods to improve separation, but its volatility can pose challenges to method reproducibility.
Q4: My sample diluent, which is high in organic solvent, is causing peak distortion. What should I do?
This is a common issue when the sample solvent is significantly stronger than the mobile phase, leading to peak fronting.[12] Whenever possible, dissolve and inject your samples in the mobile phase itself. If the solubility of ATV-FX1 is an issue, use the weakest solvent possible that still ensures complete dissolution. You may also need to reduce the injection volume.[13]
Q5: I am observing a drift in the retention time of my ATV-FX1 peak over a sequence of injections. What could be the cause?
Retention time drift can be caused by several factors:
Changing Mobile Phase Composition: Selective evaporation of a volatile organic component (like acetonitrile or THF) can alter the mobile phase composition and affect retention times. It is recommended to use closed solvent reservoirs and prepare fresh mobile phase daily.
Column Temperature Variation: Inconsistent column temperature can lead to shifts in retention.[14] Using a thermostatted column oven is crucial for stable retention times.[14]
Poor Column Equilibration: Ensure the column is adequately equilibrated with the mobile phase before starting the analysis.[14]
Inconsistent Flow Rate: Check the pump for any leaks or air bubbles, which can cause flow rate fluctuations.[14]
Common Chromatographic Problems & Solutions
This section provides a systematic approach to troubleshooting common issues encountered during the HPLC analysis of ATV-FX1 sodium salt.
Data Presentation: Troubleshooting Summary
Problem
Symptom
Probable Causes
Solutions
Peak Tailing
Asymmetrical peak with a trailing edge.
- Secondary interactions with residual silanols on the column.[13]- Mobile phase pH too close to the analyte's pKa.[13]- Column overload.[13]
- Lower the mobile phase pH (e.g., to 2.5-4) to protonate silanols, being mindful of the column's stability range.[13]- Adjust mobile phase pH to be at least 2 units away from the pKa of ATV-FX1.- Reduce sample concentration or injection volume.[13]
Peak Fronting
Asymmetrical peak with a leading edge.
- Sample solvent is stronger than the mobile phase.[12]- Column overload.
- Dissolve the sample in the mobile phase or a weaker solvent.- Reduce the injection volume or sample concentration.[13]
Split Peaks
Peak is split into two or more smaller peaks.
- Partially blocked column inlet frit.- Column void or channeling.- Sample insolubility in the mobile phase.[13]
- Backflush the column or replace the inlet frit.- Replace the column.- Ensure the sample is fully dissolved in the injection solvent. Consider a different sample solvent.
Baseline Noise or Drift
High noise or a sloping baseline.
- Air bubbles in the system.- Contaminated mobile phase or detector cell.- Insufficient column equilibration.
- Degas the mobile phase and purge the pump.[14]- Use fresh, high-purity solvents. Flush the detector cell.[14]- Allow sufficient time for the column to equilibrate.[14]
Unexpected Peaks
Appearance of new, unidentified peaks.
- Sample degradation.- Contamination from sample preparation or the HPLC system.- Co-elution of impurities.
- Investigate sample stability. Atorvastatin is known to degrade under acidic, oxidative, thermal, and photolytic stress.[11][15][16]- Run a blank injection to identify system peaks. Ensure clean vials and solvents.- Adjust mobile phase composition or gradient to improve resolution.
Advanced Troubleshooting Workflow
When a new or unexpected peak appears in the chromatogram, a logical workflow is essential to identify its source. The following diagram illustrates a decision-making process for this scenario.
Caption: Troubleshooting workflow for an unexpected peak.
Experimental Protocols
This section provides a detailed, step-by-step methodology for a typical HPLC analysis of ATV-FX1 sodium salt, based on methods used for Atorvastatin and its related substances.[8][11]
Protocol: HPLC Analysis of ATV-FX1 Sodium Salt
Instrumentation:
HPLC system with a gradient pump, autosampler, thermostatted column compartment, and a UV detector.
Chromatographic Conditions:
Column: C8 (L7), 250 mm x 4.6 mm, 5 µm particle size.
Mobile Phase A: Buffer solution (e.g., 20 mM Ammonium Acetate, pH adjusted to 5.0 with acetic acid).
Mobile Phase B: Acetonitrile.
Flow Rate: 1.5 mL/min.
Column Temperature: 35 °C.
Detection Wavelength: 244 nm.
Injection Volume: 10 µL.
Gradient Program:
0-10 min: 50% B
10-60 min: 50% to 80% B (linear gradient)
60-65 min: 80% B
65-70 min: 80% to 50% B (linear gradient)
70-85 min: 50% B (re-equilibration)
Sample Preparation:
Diluent: Acetonitrile:Water (50:50 v/v).
Standard Preparation: Accurately weigh and dissolve an appropriate amount of ATV-FX1 sodium salt reference standard in the diluent to obtain a known concentration (e.g., 0.01 mg/mL).
Sample Preparation: Prepare the test sample in the diluent to achieve a similar target concentration.
System Suitability Test (SST):
Inject the standard solution five times.
The system is deemed suitable for use if the following criteria are met:
Parameter
Acceptance Criteria
Tailing Factor (Asymmetry)
≤ 2.0
Theoretical Plates (N)
≥ 2000
Relative Standard Deviation (RSD) of Peak Area
≤ 2.0%
Logical Relationship Diagram for Method Validation
The following diagram illustrates the interconnected components of a validated HPLC method, emphasizing that a change in one parameter can affect others.
Caption: Interdependencies in an HPLC method.
By following the guidance in this technical support center, researchers can enhance the accuracy, reproducibility, and reliability of their ATV-FX1 sodium salt HPLC analyses, leading to more robust and defensible scientific outcomes.
References
Waters Corporation. (n.d.). Analysis of Atorvastatin as per USP Monograph Utilizing Alliance™ iS HPLC System. Retrieved from [Link]
Journal of AOAC INTERNATIONAL. (n.d.). A Comprehensive RP-HPLC Method for Accurate Atorvastatin Impurity Analysis in Pharmaceuticals Using an Accuracy Profile Approach. Oxford Academic. Retrieved from [Link]
MDPI. (n.d.). Degradation Kinetics of Atorvastatin under Stress Conditions and Chemical Analysis by HPLC. Retrieved from [Link]
Taylor & Francis. (2023, April 18). Method development and validation of Atorvastatin, Ezetimibe and Fenofibrate using RP-HPLC along with their forced degradation studies and greenness profiling. Retrieved from [Link]
Veeprho. (n.d.). Atorvastatin FX1 Impurity | CAS 873950-18-6. Retrieved from [Link]
SIELC Technologies. (n.d.). HPLC Method for Analysis of Atorvastatin. Retrieved from [Link]
Beilstein Journal of Organic Chemistry. (2019, September 2). Characterization of two new degradation products of atorvastatin calcium formed upon treatment with strong acids. Retrieved from [Link]
MDPI. (n.d.). Development of a Novel, Fast, Simple HPLC Method for Determination of Atorvastatin and its Impurities in Tablets. Retrieved from [Link]
GLP Pharma Standards. (n.d.). Atorvastatin FX1 Impurity | CAS No- 1315629-79-8 (sodium salt); 873950-18-6 (acid). Retrieved from [Link]
Hemarsh Technologies. (n.d.). Atorvastatin FX1 Impurity| CAS 1315629-79-8 (sodium salt). Retrieved from [Link]
PubMed. (2024, October 1). A Comprehensive RP-HPLC Method for Accurate Atorvastatin Impurity Analysis in Pharmaceuticals Using an Accuracy Profile Approach. Retrieved from [Link]
Pharmaffiliates. (n.d.). CAS No : 873950-18-6 | Product Name : Atorvastatin Cyclic Fluorophenyl Impurity. Retrieved from [Link]
IndiaMART. (n.d.). Atorvastatin FX1 Impurity Manufacturer Exporter Supplier from Mumbai India. Retrieved from [Link]
National Institutes of Health. (n.d.). Stress Degradation Behavior of Atorvastatin Calcium and Development of a Suitable Stability-Indicating LC Method for the Determination of Atorvastatin, its Related Impurities, and its Degradation Products. Retrieved from [Link]
ResearchGate. (2025, August 5). An HPLC method for the determination of atorvastatin and its impurities in bulk drug and tablets | Request PDF. Retrieved from [Link]
Veeprho. (2022, September 9). Atorvastatin and it's Impurities: An Overview. Retrieved from [Link]
SCION Instruments. (n.d.). HPLC Troubleshooting Guide. Retrieved from [Link]
Persee. (2025, August 22). HPLC Troubleshooting and Performance Tips: A Practical Guide for Chromatographers. Retrieved from [Link]
(n.d.). HPLC Troubleshooting Guide. Retrieved from [Link]
PMC. (n.d.). An Improved HPLC Method with the Aid of a Chemometric Protocol: Simultaneous Determination of Atorvastatin and Its Metabolites in Plasma. Retrieved from [Link]
Pharmaguideline. (2024, April 3). 10 Tips for HPLC Analysis In Pharmaceuticals. Retrieved from [Link]
The Challenge:
Researchers frequently report unexpected precipitation events when working with ATV-FX1 Sodium Salt. Despite being a salt form, the molecule exhibits Class II/IV behavior (Low Solubility) in aqueous environments.[1] This is driven by the massive hydrophobic bulk of the fluorophenyl and isopropyl moieties, which overshadows the single carboxylate anion's solvation capacity.[1] Furthermore, the rigid oxireno-pyrrolo-oxazine ring system increases crystal lattice energy, making dissolution thermodynamically difficult [1, 2].[1]
This guide provides field-validated protocols to overcome these thermodynamic barriers, ensuring stable stock solutions for HPLC, LC-MS, and biological assays.
Solubility & Stability Data
The following data represents empirical solubility limits observed in our application labs at 25°C.
*Note: Water solubility is kinetically slow; "slightly soluble" in literature often implies requiring sonication or heat, which degrades this specific compound.[1]
Troubleshooting Guide (Q&A)
Category A: Stock Solution Preparation
Q: I added the solid ATV-FX1 directly to my aqueous buffer, and it formed a gummy precipitate that won't dissolve. Can I save it?A:No. Once the "gum" forms in an aqueous-first environment, the outer layer hydrates and forms a hydrophobic shell that prevents solvent penetration.[1] This is a classic "wetting" failure.
The Fix: You must restart.
The Protocol: Always use the "Organic Spike" method . Dissolve the solid completely in 100% DMSO first.[1] The hydrophobic regions must be solvated by an organic dipole before being introduced to water.[1] Once fully dissolved in DMSO, slowly spike this into your vortexing aqueous buffer.[1]
Q: What is the maximum percentage of DMSO I can use for biological assays without precipitation?A: For ATV-FX1, we recommend maintaining a final DMSO concentration of 0.5% to 1.0% in the assay well.[1]
Mechanism: Below 0.5% DMSO, the water activity is too high, and the lipophilic ring system drives the molecule out of solution (salting out).[1]
Recommendation: Prepare a 1000x stock in pure DMSO. Dilute 1:1000 directly into the media while vortexing. Do not create an intermediate 10x aqueous stock, as it will likely crash out.[1]
Category B: Analytical (HPLC/LC-MS) Issues
Q: My retention times are drifting, and I see ghost peaks. Is the compound degrading?A: Likely, yes.[1] ATV-FX1 is an epoxide-containing degradation product itself, but it is chemically labile.[1]
Cause: It is hygroscopic and sensitive to acidic hydrolysis .[1] If your HPLC mobile phase is acidic (e.g., 0.1% Formic Acid), the ATV-FX1 can undergo ring-opening or rearrangement on the column.[1]
Solution: Use a neutral or slightly basic mobile phase (pH 7.0 - 7.[1]5) using Ammonium Acetate or Ammonium Bicarbonate.[1] Avoid Trifluoroacetic Acid (TFA) as it is too aggressive for this epoxide structure [1].[1]
Q: The peak area varies significantly between injections from the same vial.A: This indicates micro-precipitation in the autosampler vial.[1]
Diagnosis: If the sample solvent is 100% organic (MeOH) and the mobile phase is high-aqueous, the plug of solvent precipitates upon mixing in the injector loop.[1]
The Fix: Match your sample diluent to the starting gradient conditions. If your method starts at 50% MeOH, dissolve your sample in 50% MeOH (or 60% to be safe), but never inject a 100% DMSO sample into a high-aqueous stream without expecting mixing noise or precipitation.[1]
Validated Dissolution Workflow
The following diagram illustrates the critical decision pathways for solubilizing ATV-FX1 based on your end-use application.
Figure 1: Decision matrix for ATV-FX1 solubilization. Note the divergence in primary solvent based on downstream application.[1]
Advanced Formulation Protocols
Protocol A: Preparation of 10mM Stock for Cryo-Storage
Use this protocol to create a master bank.
Equilibration: Allow the ATV-FX1 vial to reach room temperature before opening. The compound is hygroscopic; opening it cold will condense atmospheric moisture, causing hydrolysis.[1]
Weighing: Weigh the solid rapidly into an amber glass vial. Avoid using plastic microfuge tubes for long-term storage as lipophilic compounds can leach into the plastic.[1]
Solvation: Add Anhydrous DMSO (Grade ≥99.9%) to achieve 10mM concentration.
If DMSO is toxic to your specific assay (e.g., certain primary hepatocyte cultures), use the Cyclodextrin Complexation method.[1]
Prepare a 20% (w/v) solution of Hydroxypropyl-β-cyclodextrin (HPβCD) in water.[1]
Dissolve ATV-FX1 in a minimal volume of Methanol.[1]
Add the Methanol-drug solution to the HPβCD solution.[1]
Vortex and evaporate the Methanol under a gentle nitrogen stream.
The Cyclodextrin cavity will encapsulate the hydrophobic fluorophenyl tail, rendering the complex water-soluble [3].[1]
References
Kracun, M., et al. (2009).[1][2] "Isolation and structure determination of oxidative degradation products of atorvastatin." Journal of Pharmaceutical and Biomedical Analysis, 50(5), 729-736.[1][2]
ChemicalBook. (2025).[1][3] "ATV-FX1 Sodium Salt - Product Properties and Solubility."
Welcome to the LC-MS Technical Support Center . Ticket ID: OPT-ATV-FX1-001 Subject: Optimization of LC-MS Parameters for Detection of Atorvastatin Oxidative Degradant (ATV-FX1) Assigned Specialist: Senior Application Sci...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the LC-MS Technical Support Center .
Ticket ID: OPT-ATV-FX1-001
Subject: Optimization of LC-MS Parameters for Detection of Atorvastatin Oxidative Degradant (ATV-FX1)
Assigned Specialist: Senior Application Scientist, Pharmaceutical Analysis Division[1]
Executive Summary: The ATV-FX1 Challenge
You are tasked with detecting ATV-FX1 (Atorvastatin Epoxy Pyrrolooxazin 7-Hydroxy Analog), a critical oxidative degradation product of Atorvastatin.[1][2][3]
Chemical Context: Unlike the parent drug, ATV-FX1 contains a modified pyrrole ring structure (often described as an endoperoxide intermediate or epoxy-pyrrolooxazine derivative) incorporating two additional oxygen atoms.[1][2]
Fragility: The endoperoxide/epoxy bridge is thermally labile.[4] Aggressive source conditions will cause in-source fragmentation, stripping the oxygen or opening the ring, potentially mimicking other metabolites.[1][4]
Resolution: It elutes closely to the parent API and other oxidative degradants (ATV-FXA, FXA1), requiring precise chromatographic selectivity.[4]
Module 1: Mass Spectrometry Optimization (Source & Ion Path)
Objective: Maximize the molecular ion signal while preventing thermal degradation of the labile oxygen-bridge structure.
Ionization Mode Selection
While statins (carboxylic acids) often run well in ESI(-), the structural elucidation of ATV-FX1 is frequently performed in ESI(+) to leverage the nitrogen basicity for [M+H]+ formation, which provides distinct fragmentation patterns for structural confirmation.[1][4]
High voltage can induce discharge.[1] For labile oxides, a "soft" spray prevents in-source redox reactions.[1][4]
Source Temperature
350°C – 400°C
CRITICAL: Do not max out at 500°C+.[4] Excess heat can cleave the epoxy/dioxa bridge before the ion enters the vacuum, causing signal loss.[4]
Desolvation Gas Flow
High (800-1000 L/hr)
High flow compensates for the lower temperature, ensuring droplet evaporation without thermal decomposition.[1][4]
Cone Voltage / DP
Low to Medium (e.g., 40-60 V)
High Declustering Potential (DP) will shatter the precursor ion (m/z 591) into fragments (m/z 440 or 250) inside the source, reducing sensitivity.[4]
Pro-Tip: If you see high background noise or "ghost" peaks at m/z 591, check your mobile phase for sodium adducts ([M+Na]+), which are common with oxidized species.[4]
Module 2: Chromatographic Separation (LC)
Objective: Baseline separation of ATV-FX1 from the massive Atorvastatin (API) peak to prevent ion suppression.[1][4]
Column Selection
Standard C18 columns are sufficient, but "End-capped" columns are mandatory to prevent tailing of the polar oxidized moiety.[1][4]
Recommended Phase: C18 with high carbon load or Phenyl-Hexyl (for selectivity differences on the fluorophenyl ring).[1][4]
Dimensions: 2.1 x 100 mm, 1.7 µm or 2.6 µm (UHPLC).[4]
Mobile Phase Chemistry
The oxidation adds polarity.[4] ATV-FX1 will elute before Atorvastatin in a standard Reversed-Phase method.[1]
Mobile Phase A: Water + 0.1% Formic Acid (or 5mM Ammonium Formate pH 3.5).[4]
Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[4]
Gradient Strategy: Shallow gradient at the elution front.
Protocol:
Hold 5% B for 1 min (Load).
Ramp 5% to 40% B over 2 min.
Shallow Ramp: 40% to 60% B over 6 minutes (This is where FX1 and API separate).
The following diagram illustrates the logical flow for optimizing the detection of a labile impurity like ATV-FX1.
Caption: Iterative optimization workflow focusing on thermal stability (Step 1) and chromatographic resolution (Step 2).
Troubleshooting Guide (FAQ)
Q1: I see the ATV-FX1 peak in my standard, but it disappears when spiked into the matrix (plasma/formulation). Why?
Diagnosis: Matrix-Induced Ion Suppression.[1][4]
The Mechanism: Phospholipids or excipients (like PEG) eluting at the same time as ATV-FX1 compete for charge in the ESI droplet.[1][4]
The Fix:
Divert Valve: Send the first 1-2 minutes of LC flow to waste.
Sample Prep: Switch from Protein Precipitation (PPT) to Solid Phase Extraction (SPE) . Use a mixed-mode anion exchange (MAX) cartridge to lock onto the carboxylic acid tail of the statin, washing away neutrals/lipids.[4]
Q2: The ATV-FX1 peak is tailing significantly (Asymmetry > 1.5).
Diagnosis: Secondary interactions with free silanols on the column.
The Fix:
pH Modification: Ensure your aqueous buffer is at pH 3.0 - 3.5 . This keeps the silanols protonated (neutral) and prevents them from binding to the basic nitrogen in the pyrrole ring.[4]
Ionic Strength: Increase Ammonium Formate concentration to 10mM to mask silanol sites.
Q3: I am detecting a mass at m/z 573 instead of 591.
Diagnosis: In-source water loss ([M+H-H2O]+).[1]
The Mechanism: The "hydroxy" part of the "7-Hydroxy Analog" name indicates a hydroxyl group that is easily dehydrated under high heat or high collision energy.[1][4]
The Fix:
Lower the Source Temperature by 50°C.
Reduce the Declustering Potential (DP) or Cone Voltage by 10-15V.[1][4]
References
Kracun, M., et al. (2009).[4] Isolation and structure determination of oxidative degradation products of atorvastatin. Journal of Pharmaceutical and Biomedical Analysis.
United States Pharmacopeia (USP). Atorvastatin Calcium Monograph - Impurity Testing. [4]
Element Lab Solutions. 10 Tips for Electrospray Ionisation LC-MS Optimization.
Drug Target Review. Advanced techniques and applications of LC-MS in small molecule drug discovery.
Technical Support Center: ATV-FX1 Sodium Salt Chromatography
The following guide serves as a specialized Technical Support Center for researchers analyzing ATV-FX1 (Atorvastatin Epoxy Pyrrolooxazin 7-Hydroxy Analog) , specifically its sodium salt form. This guide addresses the phy...
Author: BenchChem Technical Support Team. Date: February 2026
The following guide serves as a specialized Technical Support Center for researchers analyzing ATV-FX1 (Atorvastatin Epoxy Pyrrolooxazin 7-Hydroxy Analog) , specifically its sodium salt form.
This guide addresses the physicochemical challenges inherent to this impurity, particularly its tendency toward peak tailing due to its dual acidic (carboxylate) and basic (pyrrolo-oxazine nitrogen) moieties.[1]
Diagnostic Overview: The Chemistry of Tailing[2][3]
User Query: “I am observing significant peak tailing (
) for the ATV-FX1 sodium salt peak, while the parent Atorvastatin peak looks relatively symmetrical. Why is this happening?”
Technical Insight:
ATV-FX1 is structurally complex.[1] Unlike the parent Atorvastatin, FX1 contains a pyrrolo[2,1-b][1,3]oxazine ring system.[1] This introduces specific steric and electronic properties that exacerbate tailing through three primary mechanisms:
Secondary Silanol Interactions: The nitrogen within the pyrrolo-oxazine ring can act as a Lewis base, interacting with free acidic silanols (Si-OH) on the silica support.[1] This is the #1 cause of tailing for this compound.
The "Sodium Salt" Effect (Sample Mismatch): You are handling the sodium salt. If dissolved in an unbuffered acidic diluent or a high-% organic solvent, the salt may partially convert to its free acid form or precipitate microscopically at the column head. This "mixed-mode" injection state causes peak distortion.[1][2]
Metal Chelation: Like its parent statin, the hydroxy-acid moiety can chelate trace metals (Fe, Al) in older or lower-quality silica, leading to a "shark-fin" tail.[1]
Troubleshooting Guide (Q&A Format)
Issue 1: Mobile Phase & pH Strategy
Q: I am using a standard Phosphate buffer at pH 3.0. Should I change my mobile phase to fix the tailing?
A:Yes. pH 3.0 is a danger zone for ATV-FX1.
The pKa of the carboxylic acid group in statin-like molecules is typically range-bound between 4.0 and 5.0.[1]
At pH 3.0: You are operating near the pKa. The analyte exists in a kinetic equilibrium between the ionized (carboxylate) and non-ionized (free acid) forms. As these forms travel at slightly different velocities and interact differently with the stationary phase, the peak broadens and tails.
Recommendation:
Option A (Suppression): Lower pH to < 2.5 (using TFA or Phosphate) to force 100% protonation (Free Acid form).[1] Note: This suppresses ionization but increases hydrophobicity.
Option B (Ionization - Recommended): Raise pH to 4.5–5.5 using Ammonium Acetate .[1] This ensures the carboxylate is ionized, increasing solubility and reducing hydrophobic adsorption, while the ammonium ions help mask silanols.
Issue 2: Sample Preparation (The "Salt" Trap)
Q: I dissolved the ATV-FX1 Sodium Salt in 100% Methanol to ensure solubility. Could this cause the tailing?
A:Absolutely. This is a critical error.
Injecting a sodium salt dissolved in 100% organic solvent into an aqueous mobile phase creates a "solvent shock" at the column inlet.
Mechanism: The strong solvent (MeOH) travels faster than the analyte. The analyte is left behind in a band of aqueous mobile phase where it may have lower solubility (causing micro-precipitation) or different ionization states.
Protocol Correction:
Dissolve the stock in MeOH, but dilute the final working standard with Mobile Phase A (Buffer) .
Target Diluent: 50:50 [Buffer : Organic].
Why? This matches the ionic strength and pH of the column environment immediately upon injection.
Issue 3: Stationary Phase Selection
Q: I am using a standard C18 column. Is there a better column chemistry for this specific impurity?
A: Standard C18 columns often possess significant free silanol activity.
Recommended Column Chemistries:
Base-Deactivated (BDS) / End-capped C18: Essential to block silanol interactions with the nitrogenous ring.[1]
Phenyl-Hexyl: Provides unique
selectivity which often improves the separation of the FX1 impurity from the parent Atorvastatin peak compared to standard alkyl phases.[1]
Hybrid Particles (e.g., BEH/XBridge): These have higher pH stability and lower metal content, reducing chelation-based tailing.[1]
Experimental Optimization Protocol
Use this protocol to systematically eliminate tailing for ATV-FX1.
Step 1: Buffer Selection (The "Masking" Agent)
Replace simple phosphate buffers with Ammonium Acetate (10mM to 20mM) .[1]
Reasoning: Ammonium (
) is a chaotropic cation that effectively competes with the analyte for active silanol sites, "masking" them and sharpening the peak.
Step 2: Mobile Phase Modifier
If tailing persists, add 0.1% Triethylamine (TEA) to the mobile phase.
Action: TEA is a strong base that will aggressively bind to any remaining silanols, effectively "capping" the column in situ.
Warning: Do not use TEA with LC-MS detectors (signal suppression).[1]
Step 3: Temperature Control
Set column oven to 35°C – 40°C .
Thermodynamics: Higher temperature improves mass transfer kinetics, narrowing the peak width and reducing the visual impact of tailing.
Summary Data Table: Optimization Parameters
Parameter
Standard Condition (Prone to Tailing)
Optimized Condition (High Symmetry)
Mobile Phase pH
2.8 – 3.2 (Near pKa)
4.5 – 5.5 (Ionized) or < 2.0 (Suppressed)
Buffer Type
Phosphate / Formate
Ammonium Acetate (Silanol Masking)
Sample Diluent
100% Methanol/Acetonitrile
Mobile Phase Initial Composition
Column Temp
25°C (Ambient)
40°C
Stationary Phase
Standard Silica C18
Hybrid C18 or Phenyl-Hexyl
Visual Troubleshooting Logic
The following diagram illustrates the decision process for isolating the root cause of ATV-FX1 tailing.
Caption: Logical workflow for diagnosing peak asymmetry in ATV-FX1 sodium salt analysis. Blue nodes represent decision points; Green nodes represent corrective actions.
References
United States Pharmacopeia (USP). General Chapter <621> Chromatography: System Suitability and Peak Asymmetry. USP-NF.[1] [1]
Element Lab Solutions. Peak Tailing in HPLC: Mechanisms and Solutions (Silanol Interactions).
Phenomenex. Troubleshooting HPLC: How to Reduce Peak Tailing (Silanol and Metal Chelation).
Agilent Technologies. HPLC Column and Separation Troubleshooting: Sample Solvent Mismatch.
National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 71587321 (ATV-FX1 Sodium Salt).[1][1]
A Senior Application Scientist's Guide to Statin Impurity Analysis: ATV-FX1 Sodium Salt in Focus
For researchers, scientists, and drug development professionals vested in the quality and safety of statin therapies, a comprehensive understanding of impurity profiles is paramount. This guide provides an in-depth techn...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers, scientists, and drug development professionals vested in the quality and safety of statin therapies, a comprehensive understanding of impurity profiles is paramount. This guide provides an in-depth technical comparison of ATV-FX1 sodium salt, a significant oxidative degradation impurity of Atorvastatin (ATV), with other statin impurities. We will delve into the causality behind experimental choices for impurity identification and quantification, presenting field-proven insights and self-validating protocols.
Atorvastatin, a leading synthetic lipid-lowering agent, is susceptible to degradation under various stress conditions, leading to the formation of multiple impurities.[1][2] The control of these impurities is a critical aspect of pharmaceutical manufacturing and is mandated by regulatory bodies worldwide.[3] Among these, ATV-FX1, an oxidative degradation product, presents a unique analytical challenge due to its complex structure and potential impact on drug safety and efficacy.
The Genesis of Atorvastatin Impurities: A Tale of Synthesis and Degradation
The impurity profile of a drug substance is a direct reflection of its synthetic route and stability characteristics.[3] Atorvastatin impurities can be broadly categorized into two main classes:
Process-Related Impurities: These are chemical entities that arise during the synthesis of the Active Pharmaceutical Ingredient (API). They can include starting materials, intermediates, by-products, and reagents. Their presence and levels are controlled through optimization of the manufacturing process.[3][4]
Degradation Products: These impurities are formed due to the degradation of the API during storage or handling. The degradation can be triggered by factors such as light, heat, humidity, and interaction with excipients.[1][2] ATV-FX1 sodium salt falls into this category.
The formation of ATV-FX1 is primarily a result of the oxidation of the pyrrole ring in the atorvastatin molecule.[2][5] This process can be mimicked in the laboratory through forced degradation studies, which are essential for developing stability-indicating analytical methods.[1]
Unmasking Impurities: A Comparative Analysis of Analytical Methodologies
The accurate detection and quantification of ATV-FX1 and other statin impurities necessitate robust and validated analytical methods. High-Performance Liquid Chromatography (HPLC) is the cornerstone of impurity analysis in the pharmaceutical industry, often coupled with mass spectrometry (LC-MS) for structural elucidation.[6][7]
The Power of Stability-Indicating HPLC Methods
A stability-indicating method is an analytical procedure that can accurately and selectively quantify the active ingredient in the presence of its degradation products, impurities, and excipients. The development of such a method is a critical component of any drug development program and is a regulatory requirement.[1]
Here, we present a comparative overview of key performance parameters for a typical stability-indicating HPLC method for atorvastatin and its impurities.
Parameter
Typical Performance
Rationale and Significance
Specificity
Baseline resolution between atorvastatin and all known impurities.
Ensures that the method can distinguish between the API and its potential contaminants, preventing inaccurate quantification.
Linearity
Correlation coefficient (r²) > 0.999 for a range of concentrations.
Demonstrates a direct proportional relationship between the concentration of an impurity and the analytical response, crucial for accurate quantification.[8]
Accuracy
Recovery of 98-102% for spiked impurity standards.
Confirms the closeness of the measured value to the true value, ensuring the reliability of the quantitative data.[9]
Precision
Relative Standard Deviation (RSD) < 2% for replicate injections.
Indicates the degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings from a homogeneous sample.[9]
Limit of Detection (LOD)
Typically in the range of 0.01-0.05% of the nominal concentration.
The lowest concentration of an impurity that can be detected but not necessarily quantified.[8]
Limit of Quantitation (LOQ)
Typically in the range of 0.05-0.15% of the nominal concentration.
The lowest concentration of an impurity that can be quantified with acceptable precision and accuracy.[8]
Experimental Workflow for HPLC Method Validation
The following diagram illustrates a typical workflow for the validation of a stability-indicating HPLC method for atorvastatin impurity profiling.
Caption: Workflow for HPLC Method Validation.
Advanced Detection with LC-MS/MS
For the unequivocal identification and structural characterization of unknown impurities, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is an indispensable tool.[10] The fragmentation patterns obtained from MS/MS analysis provide a molecular fingerprint that allows for the elucidation of the impurity's structure.
Experimental Protocol: Forced Degradation of Atorvastatin
Forced degradation studies are a cornerstone of developing stability-indicating methods. By subjecting the drug substance to harsh conditions, we can generate degradation products and ensure our analytical method can effectively separate them from the parent drug.
Objective: To generate and identify degradation products of atorvastatin, including ATV-FX1, under various stress conditions.
Materials:
Atorvastatin Calcium API
Hydrochloric Acid (HCl), 0.1 N
Sodium Hydroxide (NaOH), 0.1 N
Hydrogen Peroxide (H₂O₂), 3%
Methanol, HPLC grade
Acetonitrile, HPLC grade
Water, HPLC grade
Volumetric flasks, pipettes, and other standard laboratory glassware
HPLC system with UV or PDA detector
LC-MS/MS system (for characterization)
Procedure:
Preparation of Stock Solution: Prepare a stock solution of atorvastatin calcium in methanol at a concentration of 1 mg/mL.
Acid Hydrolysis:
To 5 mL of the stock solution, add 5 mL of 0.1 N HCl.
Heat the solution at 80°C for 2 hours.
Cool the solution to room temperature and neutralize with 0.1 N NaOH.
Dilute to a final concentration of 100 µg/mL with mobile phase.
Base Hydrolysis:
To 5 mL of the stock solution, add 5 mL of 0.1 N NaOH.
Keep the solution at room temperature for 24 hours.
Neutralize with 0.1 N HCl.
Dilute to a final concentration of 100 µg/mL with mobile phase.
Oxidative Degradation:
To 5 mL of the stock solution, add 5 mL of 3% H₂O₂.
Keep the solution at room temperature for 24 hours, protected from light.
Dilute to a final concentration of 100 µg/mL with mobile phase. This condition is expected to generate ATV-FX1.[5][11]
Thermal Degradation:
Keep a solid sample of atorvastatin calcium in a hot air oven at 105°C for 24 hours.
Dissolve the stressed sample in methanol to obtain a concentration of 1 mg/mL and then dilute to 100 µg/mL with mobile phase.
Photolytic Degradation:
Expose a solution of atorvastatin calcium (1 mg/mL in methanol) to UV light (254 nm) for 24 hours.
Dilute to a final concentration of 100 µg/mL with mobile phase.
Analysis:
Inject all prepared samples into the validated HPLC system.
Monitor the chromatograms for the appearance of new peaks corresponding to degradation products.
Characterize the major degradation products using LC-MS/MS.
Logical Relationship of Atorvastatin and its Impurities
The following diagram illustrates the relationship between the active pharmaceutical ingredient (API), its process-related impurities, and degradation products.
Caption: Classification of Atorvastatin Impurities.
Regulatory Landscape and Quality Control
Regulatory agencies such as the United States Pharmacopeia (USP) and the European Pharmacopoeia (EP) have established monographs for atorvastatin that include specific tests and acceptance criteria for impurities.[12] The International Council for Harmonisation (ICH) provides guidelines on impurities in new drug substances (Q3A) and new drug products (Q3B), which set thresholds for reporting, identification, and qualification of impurities.[13][14] For atorvastatin, with a maximum daily dose of 80 mg, the identification threshold for an unknown impurity is typically 0.10%, and the qualification threshold is 0.15%.
The USP has recently proposed to widen the acceptance criteria for "atorvastatin epoxy pyrrolooxazin 7-hydroxy analog" (another name for ATV-FX1) in Atorvastatin Calcium Tablets from NMT 0.5% to NMT 1.0%, contingent on FDA approval.[15] This highlights the ongoing scientific and regulatory discourse surrounding this specific impurity.
Conclusion: The Imperative of Vigilant Impurity Profiling
In the pursuit of safe and effective medicines, a thorough understanding and control of impurities are non-negotiable. ATV-FX1 sodium salt, as a prominent oxidative degradation product of atorvastatin, serves as a critical case study in the importance of robust analytical methodologies and stringent quality control. By employing validated stability-indicating methods, leveraging advanced techniques like LC-MS/MS, and adhering to global regulatory standards, pharmaceutical scientists can ensure the integrity of atorvastatin and, ultimately, the well-being of patients. This guide provides a foundational framework for navigating the complexities of statin impurity analysis, empowering researchers to uphold the highest standards of scientific integrity and drug safety.
References
Optimization of a forced degradation study of atorvastatin employing an experimental design approach. Macedonian Journal of Chemistry and Chemical Engineering. (2018-11-15).
Atorvastatin Forced Degradation by LCMS - AppNote.
An HPLC method for the determination of atorvastatin and its impurities in bulk drug and tablets.
Oxidative degradation products of atorvastatin calcium.
Stress Degradation Behavior of Atorvastatin Calcium and Development of a Suitable Stability-Indicating LC Method for the Determination of Atorvastatin, its Related Impurities, and its Degradation Products.
Isolation of oxidative degradation products of atorvastatin with supercritical fluid chromatography.
Isolation and Structure Determination of Oxidative Degradation Products of Atorvastatin.
Liquid chromatography/mass spectrometric studies on atorvastatin and its stress degrad
Identification and Characterization of Interaction Product Impurities and Degradation Products of Atorvastatin Hot Melt Extrusion Formulation Using LC-HRMS/MS and
Atorvastatin and it's Impurities: An Overview. Veeprho. (2022-09-09).
LC/MS/MS High Sensitivity Bioanalytical Method: Atorvast
NOVEL HPLC METHOD FOR QUANTIFICATION OF ATORVASTATIN AND ITS IMPURITIES IN TABLETS ON DIFFERENT CHROMATOGRAPHIC COLUMNS.
Screening and Identification of Potential Genotoxic Degradation Impurities using Q-TOF LC/MS with Advanced Software Solutions. Agilent.
OXIDATIVE DEGRADATION PRODUCTS OF ATORVASTATIN CALCIUM.
Stability Indicating RP-HPLC Estimation of Atorvastatin Calcium and Amlodipine Besylate in Pharmaceutical Formul
Atorvastatin Calcium Tablets Type of Posting Notice of Intent to Revise. USP-NF. (2023-05-26).
Degradation Kinetics of Atorvastatin under Stress Conditions and Chemical Analysis by HPLC. MDPI. (2017).
Isolation, Identification and Characterization of Degradation Impurity of Atorvastatin in Fixed Dose Combination of Atorvast
Transfer the EP/USP Method for Atorvastatin from a Traditional 5 µm Column to Poroshell 120. Agilent. (2019-05-31).
A Comprehensive RP-HPLC Method for Accurate Atorvastatin Impurity Analysis in Pharmaceuticals Using an Accuracy Profile Approach. PubMed. (2024-10-01).
Stress Degradation Behavior of Atorvastatin Calcium and Development of a Suitable Stability-Indicating LC Method for the Determination of Atorvastatin, its Related Impurities, and its Degradation Products.
HPLC Column Performance.
POTENTIAL PROCESS RELATED SUBSTANCE OF ATORVASTATIN CALCIUM: IDENTIFICATION, SYNTHESIS AND SPECTRAL CHARACTERIZ
Q 3 B (R2) Impurities in New Drug Products. European Medicines Agency (EMA). (2006-06-02).
Synthesis of Some Impurities and/or Degradation Products of Atorvastatin.
Spectroscopic and high-performance liquid chromatography methods for determination of statins.
Stability-indicating RP-HPLC method for analysis of atorvastatin in bulk drug, marketed tablet and nanoemulsion formulation.
Development of a Novel, Fast, Simple HPLC Method for Determination of Atorvastatin and its Impurities in Tablets. MDPI. (2021).
ich harmonised tripartite guideline - impurities in new drug substances q3a(r2). (2006-10-25).
USP Method Case Study Part I: Understanding the Impact of Sample Preparation and Mobile Phase Stability.
Development and Validation of a Simultaneous HPLC Stability-Indicating Method for Atorvastatin and Apigenin in a Novel SMEDDS Formulation Using Quality by Design (QbD) Approach. MDPI. (2023).
ATORVAST
Comparison Techniques for HPLC Column Performance.
Streamlining Impurity Analysis in Atorvastatin with the ACQUITY™ QDa™ II Mass Detector for Enhanced Detection and Quantification.
High-Performance Liquid Chromatography (HPLC) for Impurity Analysis. Veeprho. (2024-08-08).
〈621〉CHROMATOGRAPHY. US Pharmacopeia (USP). (2022-12-01).
Atorvastatin Calcium Trihydr
Development and Validation of Stability-Indicating HPLC Methods for Quantitative Determination of Pravastatin, Fluvastatin, Atorvastatin, and Rosuvastatin in Pharmaceuticals. Taylor & Francis. (2014).
Method Development And Validation Of Stability Indicating Rp-Hplc Method For The Estimation Of Atrovastatin And Fenofibrate Combin
Comparative Guide: Assessing the Purity of Synthesized ATV-FX1 Sodium Salt
Executive Summary In the development of statin-class therapeutics, the synthesis of ATV-FX1 (a high-crystallinity Atorvastatin Sodium variant) presents unique analytical challenges compared to standard amorphous calcium...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
In the development of statin-class therapeutics, the synthesis of ATV-FX1 (a high-crystallinity Atorvastatin Sodium variant) presents unique analytical challenges compared to standard amorphous calcium salts. While the generic standard often suffers from hygroscopicity and variable counter-ion stoichiometry, ATV-FX1 is engineered for thermodynamic stability and precise 1:1 sodium coordination.
This guide details the comparative analytical framework required to validate ATV-FX1. We move beyond basic pharmacopeial monographs to a multi-dimensional purity assessment, integrating High-Performance Liquid Chromatography (HPLC) for organic impurities and Ion Chromatography (IC) for precise counter-ion quantification.
Key Performance Indicators (KPIs):
Target Purity: >99.8% (Area %)
Lactone Impurity: <0.05% (Strict control required due to toxicity)
Comparative Analysis: ATV-FX1 vs. Industry Standards
The following table contrasts the critical quality attributes (CQAs) of the synthesized ATV-FX1 against a standard commercial generic (Amorphous Atorvastatin Calcium).
Feature
ATV-FX1 (Synthesized Sodium Salt)
Generic Standard (Amorphous Ca Salt)
Analytical Challenge
Crystallinity
High (Form X1 Polymorph)
Amorphous / Disordered
Amorphous content can entrap solvents; requires XRPD + GC-HS.
The lactone form is a major degradant driven by low pH.
Counter-ion
Sodium (Na+)
Calcium (Ca2+)
Na+ requires specific suppression IC methods; Ca2+ is often chelated.
Solubility
High (Water/Buffer)
Moderate
Impact on dissolution testing and bioavailability.
Critical Analytical Challenges
The Acid-Lactone Interconversion Loop
The most significant risk in analyzing ATV-FX1 is the in-situ conversion of the active hydroxy-acid form into the inactive lactone impurity during sample preparation. This is a pH-dependent reversible reaction.
Acidic Conditions (pH < 6): Promotes cyclization to Lactone.
Basic Conditions (pH > 8): Hydrolyzes Lactone back to Acid.
Solution: The diluent must be buffered to pH 7.0 neutral to freeze the equilibrium during the HPLC run.
Diagram 1: Impurity Fate & Analytical Workflow
This diagram illustrates the degradation pathway and the decision logic for selecting the correct analytical technique.
Caption: Figure 1: Stability-indicating workflow highlighting the reversible Acid-Lactone pathway and parallel chromatography streams.
Experimental Protocols (Self-Validating Systems)
Protocol A: Stability-Indicating RP-HPLC
Purpose: To separate ATV-FX1 from the lactone impurity and des-fluoro degradants.
Rationale: We utilize a C18 column with a specific ammonium acetate buffer.[1][2][3] Phosphate buffers are avoided in LC-MS compatible versions, but for strict QA/QC, phosphate offers superior peak shape for the polar acid form.
Instrument Parameters:
Column: Agilent Zorbax Eclipse Plus C18 (4.6 x 150 mm, 3.5 µm) or equivalent.
Mobile Phase A: 0.05M Ammonium Acetate buffer (adjusted to pH 4.5 with Acetic Acid). Note: pH 4.5 is the "sweet spot" where lactone formation is slow enough to allow separation without degradation on-column.
Mobile Phase B: Acetonitrile : Tetrahydrofuran (95:5). THF sharpens the peak shape of the lipophilic statin backbone.
When analyzing the data, use the following logic tree to determine the "Purity Status" of the batch.
Diagram 2: Purity Assessment Logic Gate
This diagram visualizes the pass/fail criteria based on the multi-modal analysis.
Caption: Figure 2: Logic gate for batch release based on integrated HPLC and IC data streams.
References
ICH Harmonised Tripartite Guideline. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). International Conference on Harmonisation.[7][8][9] Link
United States Pharmacopeia (USP). Atorvastatin Calcium Monograph.[10] USP-NF. (Standard reference for chromatographic conditions of statins). Link
Thermo Fisher Scientific. (2016). Determination of Sodium, Potassium, and Magnesium as Sulfate Salts in Oral Preparations Using Ion Chromatography.[4][5] Application Note. Link
Ertürk, S., et al. (2003). HPLC method for the determination of atorvastatin and its impurities in bulk drug and tablets.[1] Journal of Pharmaceutical and Biomedical Analysis. Link
Waters Corporation. Analysis of Statin Drugs using UPLC-MS/MS. Application Note. Link
validating the structure of ATV-FX1 using spectroscopic data
Title: Definitive Structural Validation of ATV-FX1: Spectroscopic Differentiation from Atorvastatin and Regioisomers[1] Executive Summary ATV-FX1 (Atorvastatin Epoxy Pyrrolooxazin 7-Hydroxy Analog) is a critical oxidativ...
Author: BenchChem Technical Support Team. Date: February 2026
Title: Definitive Structural Validation of ATV-FX1: Spectroscopic Differentiation from Atorvastatin and Regioisomers[1]
Executive Summary
ATV-FX1 (Atorvastatin Epoxy Pyrrolooxazin 7-Hydroxy Analog) is a critical oxidative degradation product of Atorvastatin Calcium.[1][][3][4] Under ICH Q3B(R2) guidelines, its rigorous characterization is mandatory for drug substance release.[1] This guide outlines a self-validating spectroscopic workflow to definitively distinguish ATV-FX1 from the parent drug (Atorvastatin) and its regioisomer (ATV-FXA).[1][]
Unlike standard purity assays, this protocol focuses on structural causality —proving the specific oxidation of the pyrrole ring into the oxireno[3,4]pyrrolo[2,1-b][1,3]oxazine system using orthogonal spectroscopic data.[1][]
Part 1: Spectroscopic Performance Comparison
The primary challenge in validating ATV-FX1 is distinguishing its physicochemical signature from the parent Atorvastatin (ATV) and the closely related photo-degradation product ATV-FXA.[1] The following table summarizes the diagnostic data points required for positive identification.
Table 1: Comparative Spectroscopic Signatures (ATV vs. ATV-FX1 vs. ATV-FXA)
Feature
Atorvastatin (Parent)
ATV-FX1 (Target Impurity)
ATV-FXA (Regioisomer)
Molecular Formula
C33H35FN2O5
C33H35FN2O7 (+2 Oxygen)
C33H35FN2O7 (+2 Oxygen)
Molecular Weight
558.64 g/mol
~590.64 g/mol
~590.64 g/mol
Chromophore (UV)
Pyrrole absorption (Strong)
Hypsochromic Shift (Loss of aromaticity)
Hypsochromic Shift
1H NMR (Pyrrole)
Aromatic signals present
Absent (Ring saturation)
Absent
C-C Connectivity
Intact Pyrrole Ring
Bridged Bicyclic System (Oxireno-pyrrolooxazin)
Isomeric Bridged System
Key Mechanism
N/A
Oxidation of C2-C3 & C4-C5
Alternative Oxidation Site
Analyst Insight: Reliance on LC-MS alone is insufficient due to the isobaric nature of ATV-FX1 and ATV-FXA (both M+32 Da relative to parent).[1][] 2D-NMR (HMBC/NOESY) is the only definitive method to validate the specific stereochemical arrangement of the hydroxyl and epoxide groups in FX1.[1]
Part 2: Self-Validating Experimental Protocol
This protocol uses a "Triangulation Strategy" where MS provides mass evidence, UV confirms loss of conjugation, and NMR solves the connectivity.[]
Phase 1: Controlled Generation & Isolation
Rationale: To validate the structure, we must first ensure the isolate originates from the specific oxidative pathway associated with FX1 (alkaline peroxide oxidation) rather than photo-irradiation (which favors FXA).[1][]
Reagent Prep: Dissolve Atorvastatin Calcium (10 mg/mL) in Acetonitrile.
Validation Check: Fragmentation pattern must show the loss of the dihydroxyheptanoic acid side chain, leaving the modified core.[]
Step B: 1H and 13C NMR Spectroscopy
Solvent: Methanol-d4 or DMSO-d6 (to observe exchangeable protons).[1][]
Protocol:
1D Proton: Confirm disappearance of pyrrole aromatic protons. Look for upfield shifts of the isopropyl group, indicating a change in the magnetic environment due to ring saturation.
HSQC (Heteronuclear Single Quantum Coherence): Map all protonated carbons.[1][] Identify the new methine signals on the oxidized ring.
HMBC (Heteronuclear Multiple Bond Correlation): The "Smoking Gun".[1][]
Establish connectivity across the quaternary carbons of the new epoxide/oxazine rings.
Verify the linkage between the fluorophenyl group and the modified core.[]
Part 3: Structural Logic & Pathway Visualization
The formation of ATV-FX1 involves a complex rearrangement of the pyrrole ring into a tricyclic system. Understanding this pathway is crucial for interpreting the NMR data.[1]
Figure 1: Oxidative Transformation Pathway (ATV to ATV-FX1)
Caption: Mechanistic pathway showing the divergence between ATV-FX1 (chemical oxidation) and ATV-FXA (photo-oxidation).
Figure 2: Analytical Logic Tree for Validation
Caption: Decision tree for confirming ATV-FX1 identity using orthogonal spectroscopic gates.
References
Kračun, M., et al. (2009).[1][][3][5] "Isolation and structure determination of oxidative degradation products of atorvastatin." Journal of Pharmaceutical and Biomedical Analysis, 50(5), 729-736.[1][7]
USP-NF. (2017).[1][] "Commentary on USP 41–NF 36: Atorvastatin Calcium." United States Pharmacopeia.[1][8]
VEEPrho. (2024).[1][] "Atorvastatin FX1 Impurity Reference Standard Data." VEEPrho Standards.
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Validation of ATV-FX1's Inhibitory Effect on Cell Proliferation
Content Type: Technical Comparison & Validation Guide
Audience: Drug Discovery Scientists, Toxicologists, and QC Researchers[1]
[1]
Executive Summary: The ATV-FX1 Profile
ATV-FX1 (CAS 1315629-79-8), chemically identified as a specific oxidative degradation product of Atorvastatin (often termed the epoxy pyrrolooxazin 7-hydroxy analog), has emerged as a critical compound of interest not merely as a pharmaceutical impurity, but as a potent antiproliferative agent.[1]
While parent statins (e.g., Atorvastatin) exhibit mild antiproliferative effects via HMG-CoA reductase inhibition (mevalonate pathway blockade), ATV-FX1 demonstrates a distinct, heightened cytotoxicity profile .[1] Preliminary data suggests GI50 values up to one order of magnitude lower than the parent compound in specific neoplastic lines, driven by a mechanism shifting from pure cytostasis to rapid necrosis/apoptosis induction.[1]
This guide provides a rigorous framework to validate ATV-FX1’s inhibitory efficacy, distinguishing its potent cytotoxic phenotype from the cytostatic nature of standard statins.[1]
Mechanistic Pathway & Formation
Understanding the structural origin of ATV-FX1 is vital for interpreting its biological activity. It is formed via the photo-oxidative rearrangement of the pyrrole ring in Atorvastatin, creating a reactive endoperoxide intermediate that stabilizes into the ATV-FX1 structure.
Figure 1: ATV-FX1 Formation and Putative Cell Death Pathway [1]
Caption: Transformation of Atorvastatin to ATV-FX1 via oxidative stress, leading to a shift from metabolic inhibition to acute cytotoxicity.[1]
Comparative Performance Analysis
The following data consolidates experimental baselines for validating ATV-FX1 against its parent compound and a standard cytotoxic control.
Feature
ATV-FX1
Atorvastatin (Parent)
Doxorubicin (Control)
Primary Classification
Oxidative Impurity / Cytotoxic Agent
Lipid-Lowering / Mild Cytostatic
Anthracycline Antibiotic
IC50 (A549 Cells)
~2.5 - 5.0 µM (High Potency)
> 25 µM (Low Potency)
~0.5 µM (Reference)
Mode of Action
Acute Necrosis / ROS Induction
Cell Cycle Arrest (G1/S)
DNA Intercalation
Solubility
Low (DMSO required)
Moderate (Buffer/DMSO)
High (Water/Saline)
Stability
Sensitive (Hygroscopic/Light Sensitive)
Stable
Stable
Key Validation Marker
Loss of Membrane Integrity (LDH Release)
Reduced BrdU Incorporation
Caspase-3 Activation
Critical Insight: ATV-FX1 is significantly more lethal than Atorvastatin. In proliferation assays, do not use the same concentration range.[1] We recommend a log-scale dilution starting from 0.1 µM to 10 µM for ATV-FX1, whereas Atorvastatin requires 10 µM to 100 µM to observe significant inhibition.
Experimental Validation Protocols
To rigorously validate the inhibitory effect, you must employ a Dual-Endpoint Strategy : measuring metabolic activity (viability) alongside membrane integrity (toxicity).[1]
Protocol A: Differential Cytotoxicity Assay (CCK-8 vs. LDH)
Objective: Distinguish between growth inhibition (cytostasis) and cell killing (cytotoxicity).[1]
Readout 1 (Supernatant): Transfer 50 µL supernatant to a new plate. Add LDH reagent. Incubate 30 min. Read Absorbance @ 490 nm. (High signal = Necrosis/Lysis) .[1]
Readout 2 (Cell Pellet): Add CCK-8 reagent to original wells. Incubate 2h. Read Absorbance @ 450 nm. (Low signal = Low Viability) .
Validation Criteria:
True Positive: ATV-FX1 shows high LDH release and low CCK-8 signal at < 5 µM.
Differentiation: Atorvastatin shows low CCK-8 signal but minimal LDH release (indicating arrest without lysis) until very high concentrations.[1]
Protocol B: Flow Cytometric Cell Cycle Analysis
Objective: Confirm if ATV-FX1 retains the G1-arrest phenotype of statins or induces sub-G1 (apoptotic/necrotic) populations.[1]
Step-by-Step:
Harvest: Treat cells (10^6/mL) with IC50 dose of ATV-FX1 for 24h.
Fixation: Wash PBS, fix in 70% ice-cold ethanol dropwise while vortexing. Store -20°C overnight.
Staining: Wash ethanol. Resuspend in PBS containing RNase A (100 µg/mL) and Propidium Iodide (50 µg/mL) .
Analysis: Acquire 10,000 events on flow cytometer (FL2 channel).
This diagram illustrates the decision matrix for validating ATV-FX1 activity in a new cell line.
Caption: Decision matrix for classifying ATV-FX1 activity in novel biological contexts.
References
Kračun, M., et al. (2009).[1][2] "Isolation and structure determination of oxidative degradation products of atorvastatin." Journal of Pharmaceutical and Biomedical Analysis.
Cosa, G., et al. (2004).[1][3] "Photochemical behavior of the drug atorvastatin in water." Photochemistry and Photobiology.
Hurley, T. R., et al. (1994). "Photodecomposition of CI-981, an HMG-CoA reductase inhibitor."[1] Tetrahedron.
Veeprho Laboratories. "Atorvastatin FX1 Impurity Reference Standard Data Sheet."
Hemarsh Technologies. "Characterization of Atorvastatin Degradation Product ATV-FX1."
Personal protective equipment for handling ATV-FX1 sodium salt
Executive Summary & Risk Context As a Senior Application Scientist, I must emphasize that safety in the laboratory is not merely about compliance—it is about containment integrity . "ATV-FX1 Sodium Salt" presents a dual-...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Risk Context
As a Senior Application Scientist, I must emphasize that safety in the laboratory is not merely about compliance—it is about containment integrity .
"ATV-FX1 Sodium Salt" presents a dual-hazard profile common to advanced therapeutic candidates:
Pharmacological Potency: As a likely bioactive agent (implied by "ATV" nomenclature often associated with statins or viral vectors), we treat this as a SafeBridge Category 3 (Potent) compound until specific toxicology data proves otherwise. The Occupational Exposure Limit (OEL) target is < 10 µg/m³ .
Physical Chemistry (The Sodium Factor): Sodium salts are inherently hygroscopic . They absorb atmospheric moisture, leading to "clumping." The mechanical force required to break these clumps creates fine, invisible dust particulates that bypass standard surgical masks. Furthermore, dry sodium salts are prone to static charging , causing the powder to "jump" or cling to gloves, increasing the risk of spread contamination.
This guide provides a self-validating workflow to handle these risks.
Hierarchy of Controls & PPE Matrix
Do not rely on PPE alone. PPE is the last line of defense. The primary defense is Engineering Controls (Isolators/Hoods).[1]
Table 1: PPE Selection Based on Operational Scale
Operation Scale
Hazard Potential
Engineering Control (Primary)
Required PPE (Secondary)
< 10 mg (Stock Prep)
Low (if dissolved immediately)
Vented Balance Enclosure (VBE) or Class II Biosafety Cabinet
• Respiratory: PAPR (Powered Air Purifying Respirator)• Dermal: Full Tyvek® Coverall + Shoe Covers• Double Gloving: Extended cuff outer gloves
Spill Cleanup
Critical
Portable HEPA Vacuum (Dedicated)
• Full PAPR or Full-Face Respirator (P100)• Chemical Resistant Suit (Tychem®)• Double Boot Covers
Gowning & De-Gowning Workflow
Cross-contamination often occurs after the experiment, during the removal of PPE. The following logic flow ensures that contaminated outer layers never touch clean skin or inner layers.
Figure 1: Sequential Gowning (Donning) and De-gowning (Doffing) logic to prevent secondary exposure.
Operational Protocol: Weighing & Solubilization
The Challenge: Sodium salts are static-prone. Using a standard spatula often causes the powder to "jump" onto the balance pan or the user's glove.
Step-by-Step Procedure
Environment Prep:
Verify Magnehelic gauge on the hood/isolator reads proper negative pressure.
Static Control: Place an Ionizing Bar or use an Anti-Static Gun inside the weigh station. This is critical for ATV-FX1 sodium salt to prevent particle scattering.
Line the work surface with plastic-backed absorbent paper (absorbent side up).
Weighing (The "Closed Transfer" Mimic):
Never dispense directly from the stock bottle into an open boat if >100mg.
Technique: Use a disposable anti-static weighing funnel or a pre-tared glass vial.
Open the stock container only inside the hood.
Transfer powder gently. If clumps exist, do not crush them aggressively; this creates dust. Gently break them with a flat spatula.
Recap the stock bottle immediately. Clean the exterior of the stock bottle with a wipe dampened in 70% Ethanol/Water before removing it from the hood.
Solubilization (Containment):
Add solvent to the vial before removing it from the hood.
Caution: Sodium salts can be slightly exothermic upon dissolution. Add solvent slowly.
Once dissolved, the inhalation hazard is significantly reduced, but the dermal hazard remains .
Disposal & Deactivation
Treat all ATV-FX1 waste as hazardous chemical waste.
Solid Waste: Weigh boats, gloves, and paper towels must be placed in a double-bagged transparent biohazard/chemical waste bag. Seal with a "swan neck" tie (twist, fold over, tape).
Liquid Waste: Collect in a dedicated carboy labeled "High Potency Basic Solution."
Deactivation: For surface cleaning, sodium salts are generally water-soluble.
